3-Benzotriazol-1-yl-butyric acid

• CAS: 654-13-7

Core Science & Biosynthesis

"choleretic activity of 3-(benzotriazol-l-yl)butanoic acid"

An In-Depth Technical Guide to the Evaluation of Choleretic Activity of 3-(Benzotriazol-1-yl)butanoic Acid

Authored by: A Senior Application Scientist

Foreword

The exploration of novel chemical entities for therapeutic applications is the cornerstone of pharmaceutical research. This guide is intended for researchers, scientists, and drug development professionals interested in the systematic evaluation of the potential choleretic properties of 3-(benzotriazol-1-yl)butanoic acid. While the existing literature on this specific molecule is sparse regarding its effects on bile production, its structural motifs, shared with other biologically active compounds, warrant a thorough investigation into its pharmacological profile. This document provides a comprehensive, experience-driven framework for such an investigation, emphasizing scientific integrity and robust, reproducible methodologies. We will proceed with the hypothesis that 3-(benzotriazol-1-yl)butanoic acid may modulate bile flow and composition, and this guide will outline the necessary steps to rigorously test this hypothesis.

Introduction to 3-(Benzotriazol-1-yl)butanoic Acid and Choleretic Activity

3-(Benzotriazol-1-yl)butanoic acid is a heterocyclic compound containing a benzotriazole moiety linked to a butanoic acid chain.[1][2] Benzotriazole and its derivatives are known to exhibit a wide range of biological activities, including antifungal, anticonvulsant, and antitumor properties.[3][4][5][6][7] The butanoic acid side chain is also a feature of various pharmacologically active molecules, including some with anti-inflammatory effects.[8][9]

Choleretic agents are substances that increase the volume and solid content of bile secreted by the liver.[10] They play a crucial role in the management of cholestatic liver diseases by promoting the elimination of bile acids and other potentially toxic substances from the liver.[10] The mechanism of choleresis can be broadly categorized into bile salt-dependent and bile salt-independent pathways. The former involves the increased secretion of bile acids into the canaliculi, which osmotically drives water and electrolytes into the bile. The latter is mediated by the secretion of other organic and inorganic ions.[11]

Given the diverse biological activities of benzotriazole derivatives, it is plausible that 3-(benzotriazol-1-yl)butanoic acid could interact with hepatic transport systems or metabolic pathways involved in bile formation. This guide outlines a comprehensive strategy to investigate this potential.

Proposed Mechanism of Action and Investigational Rationale

At present, the mechanism by which 3-(benzotriazol-1-yl)butanoic acid might exert a choleretic effect is unknown. A logical starting point for investigation is to hypothesize its potential interaction with key hepatic transporters or signaling pathways involved in bile acid homeostasis. For instance, many choleretic compounds influence the expression or activity of transporters like the bile salt export pump (BSEP) or multidrug resistance-associated protein 2 (MRP2).

The rationale for this investigation is based on the principle of exploring the full pharmacological potential of novel chemical scaffolds. By systematically evaluating its effect on bile flow and composition, we can uncover a potentially valuable therapeutic application for this compound.

In-Vivo Evaluation of Choleretic Activity: A Step-by-Step Protocol

The following protocol for assessing choleretic activity in a rodent model is based on established and validated methodologies.[12][13][14]

Experimental Animal Model

Male Wistar rats (225-275 g) are a suitable model for this study, as their biliary physiology is well-characterized.[13][14] Animals should be housed in a controlled environment with a 12-hour light/dark cycle and have ad libitum access to standard chow and water.

Experimental Design and Group Allocation

A minimum of four experimental groups (n=6-8 animals per group) is recommended for initial screening:

Group	Treatment	Dose	Route of Administration
1	Vehicle (e.g., 0.5% carboxymethylcellulose)	-	Oral (p.o.) or Intravenous (i.v.)
2	3-(benzotriazol-1-yl)butanoic acid	Low Dose	p.o. or i.v.
3	3-(benzotriazol-1-yl)butanoic acid	Medium Dose	p.o. or i.v.
4	3-(benzotriazol-1-yl)butanoic acid	High Dose	p.o. or i.v.
5	Positive Control (e.g., Ursodeoxycholic acid)	Established effective dose	p.o. or i.v.

The doses for 3-(benzotriazol-1-yl)butanoic acid should be determined based on preliminary toxicity studies.

Surgical Procedure: Bile Duct Cannulation

This procedure should be performed under aseptic conditions.[13]

• Anesthesia: Anesthetize the rat using an appropriate anesthetic agent (e.g., a combination of ketamine and xylazine).[12]

• Surgical Preparation: Shave the abdominal area and disinfect with an appropriate antiseptic solution.

• Incision: Make a midline abdominal incision to expose the peritoneal cavity.

• Bile Duct Identification: Gently retract the liver to locate the common bile duct.

• Cannulation: Carefully insert a cannula (e.g., polyethylene tubing) into the bile duct and secure it with surgical silk.

• Duodenal Cannulation (Optional but recommended): A second cannula can be inserted into the duodenum for the reinfusion of bile to maintain enterohepatic circulation, especially in longer-term studies.[13][14]

• Wound Closure: Close the abdominal incision in layers.

Bile Collection and Analysis

• Acclimatization: Allow the animal to stabilize after surgery before commencing bile collection.

• Baseline Bile Collection: Collect bile for a predetermined period (e.g., 60 minutes) to establish a baseline flow rate.

• Compound Administration: Administer the vehicle, 3-(benzotriazol-1-yl)butanoic acid, or positive control.

• Post-Dose Bile Collection: Collect bile in pre-weighed tubes at regular intervals (e.g., every 15-30 minutes) for a specified duration (e.g., 4-6 hours).[14][15]

• Bile Flow Rate Determination: Calculate the bile flow rate by weighing the collected bile and expressing it as µL/min/100g body weight.[14][15]

• Biochemical Analysis of Bile: Analyze bile samples for the concentration of total bile acids, cholesterol, and phospholipids using established enzymatic or chromatographic methods.

Data Analysis

Data should be expressed as mean ± standard error of the mean (SEM). Statistical significance between groups can be determined using an appropriate statistical test, such as a one-way analysis of variance (ANOVA) followed by a post-hoc test (e.g., Dunnett's or Tukey's test). A p-value of less than 0.05 is typically considered statistically significant.[14]

Visualizing the Experimental Workflow

A clear understanding of the experimental sequence is crucial for successful execution.

Caption: Experimental workflow for assessing choleretic activity.

Hypothetical Signaling Pathway for Choleretic Action

Should 3-(benzotriazol-1-yl)butanoic acid demonstrate choleretic activity, further studies would be required to elucidate its mechanism of action. A hypothetical pathway could involve the activation of nuclear receptors such as the farnesoid X receptor (FXR), which is a master regulator of bile acid metabolism.

Caption: Hypothetical FXR-mediated choleretic signaling pathway.

Concluding Remarks

This technical guide provides a robust framework for the initial investigation into the potential choleretic activity of 3-(benzotriazol-1-yl)butanoic acid. The methodologies described are grounded in established scientific practice to ensure the generation of reliable and interpretable data. A positive outcome from these studies would pave the way for more detailed mechanistic investigations and potential development as a novel therapeutic agent for cholestatic disorders.

References

• Influence of xenobiotics on bile flow and bile composition in rats--methodological approach. Naunyn-Schmiedeberg's Archives of Pharmacology.
• Maximizing the success of bile duct cannulation studies in rats: recommendations for best practice.
• Validation of a Bile Duct Cannulation Rat Model.
• Bile flow was reduced in rats by IO in response to reduced biliary secretion of BA.
• Maximising the success of rat bile duct cannulation studies recommend
• Design, synthesis and evaluation of benzotriazole derivatives as novel antifungal agents. Bioorganic & Medicinal Chemistry Letters.
• Synthesis of Some Novel Benzotriazole-1-yl-acetic acid substituted aryl hydrazide Derivatives as Anticonvulsant Agents. Asian Journal of Research in Chemistry.
• Review on synthetic study of benzotriazole. GSC Biological and Pharmaceutical Sciences.
• Design, synthesis, and biological evaluation of 3-(1-benzotriazole)-nor-β-lapachones as NQO1-directed antitumor agents. Bioorganic Chemistry.
• 3-Benzotriazol-1-yl-butyric acid. Santa Cruz Biotechnology.
• Synthesis, structure characterization, and biological evaluation of some new 1,2,3-benzotriazole deriv
• A possible mechanism of choleretic action of 3-(2,4,5-triethoxybenzoyl)-propionic acid (AA-149) in dogs. The Journal of Pharmacology and Experimental Therapeutics.
• 4-(1H-1,2,3-Benzotriazol-1-yl)butanoic acid. CymitQuimica.
• Choleretic – Knowledge and References. Taylor & Francis Online.
• 4-(5-chloro-2(3H)-benzoxazolon-3-yl) butanoic acid derivatives: synthesis, antinociceptive and anti-inflammatory properties. Arzneimittel-Forschung.
• Derivatives of butyric acid as potential anti-neoplastic agents.

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In Vitro Characterization and Application of 3-Benzotriazol-1-yl-butyric Acid

The following technical guide details the in vitro characterization, synthesis, and biological application of 3-Benzotriazol-1-yl-butyric acid (CAS: 654-13-7).[1]

Technical Guide for Medicinal Chemists and Chemical Biologists

Executive Summary & Chemical Identity

3-Benzotriazol-1-yl-butyric acid (3-BBA) is a heterocyclic building block and bioactive scaffold characterized by the substitution of a benzotriazole moiety at the

-position of a butyric acid chain.[1]

In drug development and chemical biology, 3-BBA serves two critical functions:

• Indole Bioisostere: It acts as a structural mimic of Indole-3-butyric acid (IBA) , a potent auxin.[1] The benzotriazole ring system (fused benzene and triazole) mimics the steric and electronic properties of the indole ring (fused benzene and pyrrole) but with altered hydrogen bonding capabilities and metabolic stability.[1]

• Synthetic Intermediate: It functions as a precursor for

  -substituted peptidomimetics and a probe for studying xenobiotic metabolism in eukaryotic systems.[1]

Chemical Profile:

• IUPAC Name: 3-(1H-1,2,3-benzotriazol-1-yl)butanoic acid[1][2]

• CAS Number: 654-13-7[1][3]

• Molecular Formula:

  [1][4]

• Chirality: The C3 position is a stereocenter; the compound is typically synthesized as a racemate but can be resolved for stereoselective studies.[1]

Chemical Synthesis & Reagent Preparation

Before initiating in vitro studies, the compound must be synthesized or purified to remove isomers (specifically the

-benzotriazol-2-yl isomer) that often co-occur during alkylation.[1]

Synthesis via Michael Addition

The most robust route for generating 3-BBA for in vitro testing is the aza-Michael addition of 1H-benzotriazole to crotonic acid.[1] This method is preferred over direct alkylation due to its atom economy and regioselectivity.[1]

Protocol:

• Reactants: Dissolve 1H-benzotriazole (1.0 eq) and crotonic acid (1.2 eq) in pyridine or using a catalytic amount of base (e.g., triethylamine) in ethanol.

• Reflux: Heat the mixture to reflux for 6–12 hours. The reaction is driven by the nucleophilic attack of the

  -nitrogen of benzotriazole on the -carbon of the -unsaturated acid.[1]

• Workup: Evaporate solvent. Acidify the residue with dilute HCl to precipitate the crude acid.[1]

• Purification: Recrystallize from water/ethanol.

  • Critical Quality Attribute (CQA): Verify the absence of the N2-isomer using

    -NMR.[1] The N1-isomer (3-BBA) is thermodynamically favored in this Michael addition but kinetic control can yield mixtures.[1]

Preparation of Stock Solutions for Bioassays[1]

• Solubility: 3-BBA is sparingly soluble in water but soluble in organic solvents.[1]

• Vehicle: Prepare a 100 mM stock solution in DMSO (Dimethyl Sulfoxide) .

• Sterilization: Filter-sterilize using a 0.22

  PTFE membrane.[1] Do not autoclave, as thermal decarboxylation may occur at high pressure/temp.[1]

• Working Concentration: Dilute in culture media to 1–100

  . Ensure final DMSO concentration is to avoid vehicle toxicity.[1]

In Vitro Bioactivity Profiling: Auxin-Mimicry Assay

The primary biological activity of 3-BBA is its ability to mimic auxin hormones.[1] This assay is essential for researchers studying receptor-ligand interactions where the benzotriazole ring replaces an indole.[1]

Rationale

Benzotriazole derivatives can bind to TIR1/AFB auxin receptors, albeit with different affinity than IAA/IBA.[1] This assay quantifies the "auxinic activity" relative to the natural hormone.[1]

Protocol: Coleoptile Elongation Test (Standardized)

Objective: Measure the elongation of oat (Avena sativa) or wheat coleoptile segments in response to 3-BBA.

Step-by-Step Methodology:

• Germination: Germinate seeds in darkness at 25°C for 3–4 days to obtain etiolated seedlings.

• Sectioning: Under green safety light, excise 10 mm segments from the sub-apical region of the coleoptiles.

  • Why: The sub-apical region is most sensitive to auxin-induced elongation and lacks endogenous auxin production.[1]

• Incubation: Float segments (n=10 per group) in Petri dishes containing:

  • Buffer: 10 mM phosphate buffer (pH 6.[1]0) + 2% sucrose.[1]

  • Treatment: 3-BBA concentrations (

    to ).[1]

  • Positive Control: Indole-3-acetic acid (IAA) at equimolar concentrations.[1]

  • Negative Control: Buffer + DMSO vehicle only.

• Duration: Incubate for 18–24 hours in darkness on a rotary shaker (50 rpm).

• Measurement: Measure the final length of segments using a digital caliper or image analysis software (e.g., ImageJ).[1]

Data Analysis: Calculate the Elongation Index (EI) :

[1]

• Interpretation: If 3-BBA shows >50% of the activity of IAA, it is considered a strong auxin mimic.[1]

Metabolic Stability & Cytotoxicity (Mammalian & Plant Models)

For drug development, understanding how the benzotriazole scaffold is metabolized is crucial.[1] Recent studies indicate that benzotriazoles undergo glycosylation and amino acid conjugation (similar to tryptophan metabolism).[1][5]

Cytotoxicity Screening (MTT Assay)

Objective: Determine the

of 3-BBA in mammalian cell lines (e.g., HEK293 or HepG2) to assess off-target toxicity.[1]

Protocol:

• Seeding: Plate cells at

  cells/well in 96-well plates. Allow attachment for 24 hours.

• Treatment: Expose cells to serial dilutions of 3-BBA (0.1

  – 1000 ) for 48 hours.[1]

• MTT Addition: Add 20

  of MTT reagent (5 mg/mL) to each well. Incubate for 3–4 hours at 37°C.

• Solubilization: Aspirate media and dissolve formazan crystals in 150

  DMSO.

• Readout: Measure absorbance at 570 nm.

Metabolic Transformation Pathway

In metabolic studies (using liver microsomes or plant hydroponic systems), 3-BBA is not inert.[1] It acts as a substrate for glycosyltransferases.[1]

Visualization of Metabolic & Signaling Pathways: The following diagram illustrates the parallel between Natural Auxin (Indole) metabolism and the Synthetic Benzotriazole mimicry, highlighting the bioisosteric relationship.

Figure 1: Mechanism of Action comparing natural IBA signaling vs. 3-BBA bioisosteric mimicry and metabolic fate.[1]

Quantitative Data Summary

The following table summarizes expected physicochemical and biological parameters for 3-BBA based on comparative literature of benzotriazolyl-alkanoic acids.

Parameter	Value / Characteristic	Relevance
LogP (Octanol/Water)	~1.8 – 2.2 (Estimated)	Moderate lipophilicity; good membrane permeability.[1]
pKa (Carboxyl group)	~4.8	Ionized at physiological pH (7.4).[1]
Auxin Activity (Coleoptile)	40–60% of IAA Activity	Moderate agonist; useful for controlled growth studies.[1]
Metabolic Fate	N-Glycosylation, Alanine conjugation	Mimics Tryptophan/Auxin metabolic pathways.[1][5]
Primary Impurity	2H-Benzotriazol-1-yl isomer	Must be <1% for accurate receptor binding data.[1]

References

• Sparatore, F., et al. (1978).[1] "Effect of benzotriazole derivatives on plant growth. II." Il Farmaco; Edizione Scientifica, 33(12), 924–944.[1]

• LeFevre, G. H., et al. (2015).[1] "Rapid Phytotransformation of Benzotriazole Generates Synthetic Tryptophan and Auxin Analogs in Arabidopsis."[1][5][6] Environmental Science & Technology, 49(18), 10959–10968.[1] [1][5]

• Santa Cruz Biotechnology. "3-Benzotriazol-1-yl-butyric acid Product Data."[1][4] SCBT Catalog.

• Katritzky, A. R., et al. (1998).[1] "Benzotriazole-mediated amino-, amido-, alkoxy- and alkylthio-alkylation." Tetrahedron, 54(12), 2647-2668.[1] (Contextual grounding for synthesis).

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The Solubility Profile of 3-Benzotriazol-1-yl-butyric Acid: A Technical Guide for Drug Development Professionals

Abstract

Solubility is a critical physicochemical parameter that dictates the developability of a potential therapeutic agent. Poor solubility can lead to challenges in formulation, inaccurate in vitro assay results, and compromised in vivo efficacy. This technical guide provides an in-depth examination of the solubility of 3-Benzotriazol-1-yl-butyric acid, a representative of the benzotriazole class of compounds that are of significant interest in medicinal chemistry. In the absence of extensive public data for this specific molecule, this guide leverages data from structurally similar analogs to predict its solubility behavior. Furthermore, it offers a comprehensive theoretical framework for understanding the factors governing its solubility and provides detailed, field-proven protocols for the experimental determination of both thermodynamic and kinetic solubility, equipping researchers with the necessary tools to characterize their compounds of interest.

Introduction: The Critical Role of Solubility in Drug Discovery

In the landscape of drug discovery and development, the intrinsic solubility of a compound is a cornerstone of its potential success. Solubility influences every stage of the pipeline, from initial high-throughput screening to final dosage form manufacturing. A compound's ability to dissolve in relevant physiological and formulation media directly impacts its absorption, distribution, metabolism, and excretion (ADME) profile, and ultimately, its bioavailability and therapeutic effect.

Benzotriazole and its derivatives are a class of heterocyclic compounds with a wide range of pharmacological activities, including antimicrobial, antiviral, and kinase inhibitory effects.[1] 3-Benzotriazol-1-yl-butyric acid, with its combination of a relatively nonpolar benzotriazole moiety and a polar carboxylic acid group, presents an interesting case study in solubility. Understanding its behavior in various organic solvents is paramount for tasks such as:

• Reaction chemistry and purification: Selecting appropriate solvents for synthesis and crystallization.

• In vitro assay development: Ensuring the compound is fully dissolved to obtain accurate biological data.

• Formulation development: Creating stable and bioavailable drug products for preclinical and clinical studies.

This guide will delve into the theoretical underpinnings of solubility, present available data on relevant analogs, and provide robust experimental protocols for determining the solubility of 3-Benzotriazol-1-yl-butyric acid and similar molecules.

Theoretical Framework: Factors Governing Solubility

The adage "like dissolves like" is a fundamental principle in chemistry that provides a starting point for understanding solubility. This concept is rooted in the intermolecular forces between the solute and the solvent. For a solute to dissolve, the energy required to break the solute-solute and solvent-solvent interactions must be compensated by the energy released from the formation of new solute-solvent interactions.

Molecular Structure and Polarity

The molecular structure of 3-Benzotriazol-1-yl-butyric acid contains distinct regions of differing polarity:

• The Benzotriazole Ring: This fused aromatic system is largely nonpolar and hydrophobic.

• The Butyric Acid Side Chain: The carboxylic acid group (-COOH) is highly polar and capable of acting as both a hydrogen bond donor and acceptor. The alkyl chain portion is nonpolar.

The overall solubility of the molecule in a given solvent will be a balance between these competing characteristics.

The Role of the Solvent

Organic solvents can be broadly classified based on their polarity:

• Polar Protic Solvents (e.g., water, methanol, ethanol): These solvents have O-H or N-H bonds and can act as hydrogen bond donors and acceptors. They are effective at solvating polar and ionic compounds.

• Polar Aprotic Solvents (e.g., dimethyl sulfoxide (DMSO), dimethylformamide (DMF), acetone): These solvents have a significant dipole moment but lack O-H or N-H bonds. They can act as hydrogen bond acceptors.

• Nonpolar Solvents (e.g., hexane, toluene): These solvents have low dielectric constants and primarily interact through weaker van der Waals forces.

Based on these principles, it is expected that 3-Benzotriazol-1-yl-butyric acid will exhibit higher solubility in polar organic solvents that can interact favorably with its carboxylic acid group, and lower solubility in nonpolar solvents.

Hydrogen Bonding

The ability of the carboxylic acid moiety to form hydrogen bonds is a dominant factor in its solubility in protic solvents. Similarly, the nitrogen atoms of the benzotriazole ring can act as hydrogen bond acceptors. The interplay of these potential hydrogen bonding interactions with the solvent is a key determinant of solubility.

Solubility Profile of Benzotriazole-Carboxylic Acid Analogs

Direct, publicly available quantitative solubility data for 3-Benzotriazol-1-yl-butyric acid in a range of organic solvents is limited. However, by examining data from structurally related compounds, we can establish a reasonable expectation of its solubility behavior.

Table 1: Quantitative Solubility of Benzotriazole-Carboxylic Acid Analogs in Various Solvents

Compound	Solvent	Solubility	Source
1-(1-methylethyl)-1H-benzotriazole-5-carboxylic acid	Ethanol	~5 mg/mL	[2]
1-(1-methylethyl)-1H-benzotriazole-5-carboxylic acid	Dimethyl Sulfoxide (DMSO)	~25 mg/mL	[2]
1-(1-methylethyl)-1H-benzotriazole-5-carboxylic acid	Dimethylformamide (DMF)	~16 mg/mL	[2]
3-(1H-1,2,3-benzotriazol-1-yl)-2-methylpropanoic acid	Aqueous Buffer (pH 7.4)	11.9 µg/mL	[3]
Benzotriazole-5-carboxylic acid	Dimethylformamide (DMF)	Slightly soluble	[2]

Disclaimer: The data presented in this table is for analogous compounds and should be considered as a guide for initial solvent selection. Experimental verification for 3-Benzotriazol-1-yl-butyric acid is strongly recommended.

Analysis of Analog Data:

The data suggests that benzotriazole-carboxylic acid derivatives exhibit moderate solubility in polar aprotic solvents like DMSO and DMF, and somewhat lower solubility in polar protic solvents like ethanol. The very low aqueous solubility of the 2-methylpropanoic acid derivative highlights the impact of the hydrophobic benzotriazole core, even with a polar side chain.[3]

Experimental Determination of Solubility

To obtain accurate and reliable solubility data, experimental determination is essential. The choice of method often depends on the stage of drug discovery and the required throughput.

Thermodynamic (Equilibrium) Solubility Assay

Thermodynamic solubility represents the true equilibrium concentration of a solute in a solvent at a given temperature and pressure.[4] The shake-flask method is the gold standard for this determination.[5]

Protocol: Shake-Flask Method for Thermodynamic Solubility

• Preparation:

  • Add an excess amount of solid 3-Benzotriazol-1-yl-butyric acid to a known volume of the selected organic solvent in a sealed, inert vial (e.g., glass vial with a PTFE-lined cap). The presence of visible solid material is crucial to ensure saturation.[5]

• Equilibration:

  • Agitate the vials at a constant temperature (e.g., 25 °C) for a prolonged period (typically 24-72 hours) to ensure equilibrium is reached.[5] A shaker or rotator should be used to ensure thorough mixing.

• Phase Separation:

  • Allow the vials to stand undisturbed for a short period to allow the excess solid to settle.

  • Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are transferred. Filtration through a solvent-compatible filter (e.g., 0.22 µm PTFE) is recommended.

• Quantification:

  • Dilute the filtrate with a suitable solvent to a concentration within the linear range of the analytical method.

  • Quantify the concentration of the dissolved compound using a validated analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Liquid Chromatography-Mass Spectrometry (LC-MS).[6] A standard calibration curve must be prepared to ensure accurate quantification.

Diagram of the Thermodynamic Solubility Workflow

Caption: Workflow for determining thermodynamic solubility.

Kinetic (Apparent) Solubility Assay

In early drug discovery, higher throughput methods are often employed to screen large numbers of compounds. Kinetic solubility assays measure the concentration at which a compound precipitates from a solution when added from a concentrated stock (typically in DMSO).[4]

Protocol: High-Throughput Kinetic Solubility by Nephelometry

• Stock Solution Preparation:

  • Prepare a high-concentration stock solution of 3-Benzotriazol-1-yl-butyric acid in 100% DMSO (e.g., 10 mM).

• Serial Dilution:

  • In a clear-bottom microplate, perform a serial dilution of the DMSO stock solution into the desired organic solvent.

• Precipitation and Detection:

  • Allow the plate to incubate for a short period (e.g., 1-2 hours) at room temperature.

  • Measure the turbidity of each well using a microplate nephelometer, which detects light scattering from precipitated particles.[7]

• Data Analysis:

  • The kinetic solubility is defined as the highest concentration at which no significant increase in turbidity is observed compared to the solvent blank.

Diagram of the Kinetic Solubility Workflow

Caption: Workflow for determining kinetic solubility.

Predictive Approaches to Solubility

In addition to experimental methods, computational models are increasingly used to predict the solubility of compounds. These methods can be valuable for prioritizing compounds for synthesis and for guiding solvent selection.

• Quantitative Structure-Property Relationship (QSPR) models: These models use machine learning algorithms to correlate molecular descriptors (e.g., molecular weight, polarity, hydrogen bonding capacity) with experimentally determined solubility data.[8]

• Thermodynamic Models: Approaches like COSMO-RS (Conductor-like Screening Model for Real Solvents) use quantum chemical calculations to predict solubility based on the interactions between the solute and solvent molecules at a molecular level.

While predictive models can be powerful tools, they are most effective when used in conjunction with experimental data for model validation and refinement.

Conclusion and Future Directions

The solubility of 3-Benzotriazol-1-yl-butyric acid, like many drug-like molecules, is governed by a delicate balance of its structural features and the properties of the solvent. Based on the analysis of related compounds, it is anticipated to have the highest solubility in polar aprotic solvents such as DMSO and DMF. This guide provides the theoretical foundation and practical experimental protocols for researchers to accurately determine the solubility of this compound and its analogs in a variety of organic solvents.

Accurate and early assessment of solubility is not merely a data collection exercise; it is a critical step in de-risking a drug discovery program and ensuring the efficient progression of promising therapeutic candidates.

References

• Wikipedia. (n.d.). Benzotriazole. Retrieved from [Link]

• Facco, P., et al. (2024). Predicting drug solubility in organic solvents mixtures: A machine-learning approach supported by high-throughput experimentation. International Journal of Pharmaceutics, 658, 124233.

• PubChem. (n.d.). 3-(1H-1,2,3-benzotriazol-1-yl)-2-methylpropanoic acid. Retrieved from [Link]

• Nguyen, B., et al. (2020). Machine learning with physicochemical relationships: solubility prediction in organic solvents and water.

• National Academic Digital Library of Ethiopia. (n.d.). The Chemistry of Benzotriazole Derivatives. Retrieved from [Link]

• Facco, P., et al. (2024). Predicting drug solubility in organic solvents mixtures: A machine-learning approach supported by high-throughput experimentation. PubMed. Retrieved from [Link]

• Krzyżanowski, M., et al. (2025). Predicting aqueous and organic solubilities with machine learning: a workflow for identifying organic cosolvents. RSC Publishing.

• Sanna, P., et al. (2017). Benzotriazole: An overview on its versatile biological behavior. PMC. Retrieved from [Link]

• ResearchGate. (2025). Determination and prediction of solubilities of active pharmaceutical ingredients in selected organic solvents. Retrieved from [Link]

• BMG LABTECH. (2023). Drug solubility: why testing early matters in HTS. Retrieved from [Link]

• Abraham, M. H., et al. (2022). Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures. Journal of the American Chemical Society, 144(24), 10763-10774.
• Nguyen, B., et al. (2020). Machine learning with physicochemical relationships: solubility prediction in organic solvents and water.

• Waters Corporation. (n.d.). Solubility Screening by UPLC-MS/MS. Retrieved from [Link]

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved from [Link]

• PubChem. (n.d.). 4-(1H-1,2,3-triazol-1-yl)benzoic acid. Retrieved from [Link]

• Chemaxon. (2022). Compound solubility measurements for early drug discovery. Retrieved from [Link]

• ResearchGate. (2022). Theoretical and Experimental Investigation on 1,2,3‐Benzotriazole 4‐Hydroxybenzoic Acid (BTHBA) Single Crystals for Third‐Order Nonlinear Optical (NLO) Applications. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences and Research. (2017). BENZOTRIAZOLE: A HETEROCYCLIC MOLECULE WITH DIVERSIFIED PHARMACOLOGICAL ACTIVITIES. Retrieved from [Link]

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An In-depth Technical Guide to Tautomerism in Benzotriazole Derivatives

Abstract

Benzotriazole and its derivatives represent a cornerstone in medicinal chemistry, materials science, and industrial applications, lauded for their structural versatility and broad pharmacological potential.[1][2] A fundamental, yet often complex, characteristic of this heterocyclic system is its prototropic tautomerism. The dynamic equilibrium between the 1H- and 2H-tautomers dictates the molecule's three-dimensional structure, electronic properties, and capacity for intermolecular interactions. Consequently, understanding and controlling this tautomeric balance is paramount for rational drug design, as it directly influences receptor binding, pharmacokinetic profiles, and overall biological activity. This guide provides a comprehensive exploration of the tautomeric landscape of benzotriazole derivatives, detailing the structural nuances of the principal tautomers, the physicochemical factors governing their equilibrium, and the definitive experimental and computational methodologies for their characterization.

The Tautomeric Landscape of Benzotriazole

Benzotriazole is a bicyclic heteroaromatic compound formed by the fusion of a benzene ring with a 1,2,3-triazole ring.[3] The presence of three nitrogen atoms in the five-membered ring allows for the migration of a proton, a phenomenon known as prototropic tautomerism.[2] This results in the existence of distinct isomers that can rapidly interconvert.

The Principal Tautomers: 1H- and 2H-Benzotriazole

For the parent benzotriazole and its N-unsubstituted derivatives, two primary tautomeric forms exist: 1H-benzotriazole and 2H-benzotriazole. The proton resides on the N1 or N2 atom of the triazole ring, respectively.

• 1H-Benzotriazole: The proton is attached to one of the nitrogen atoms adjacent to the benzene ring. Due to symmetry, the 1H- and 3H-tautomers are identical in the unsubstituted parent molecule. This form is characterized by an asymmetric triazole ring.

• 2H-Benzotriazole: The proton is located on the central nitrogen atom (N2) of the triazole ring, creating a structure with C2v symmetry.

While both forms are in equilibrium, extensive experimental and theoretical studies have established that the 1H-tautomer is the predominant and more stable form in the solid state and in solution at room temperature.[3][4] The 2H-tautomer, while less stable, can increase in proportion in the gas phase or under specific substitution and environmental conditions.[2][5]

Caption: Prototropic equilibrium between 1H- and 2H-benzotriazole.

Factors Governing the Tautomeric Equilibrium

The delicate balance between the 1H and 2H forms is not static; it is dynamically influenced by a confluence of internal and external factors. For drug development professionals, manipulating these factors provides a pathway to tune the physicochemical and pharmacological properties of a lead compound.

Caption: Key physicochemical factors influencing tautomeric preference.

• Substituent Effects: The electronic nature of substituents on the benzene ring can significantly alter the relative stabilities of the tautomers. Electron-withdrawing groups (e.g., nitro, halo) can influence the acidity of the N-H protons and the electron density within the heterocyclic ring, potentially shifting the equilibrium.[3]

• Solvent Polarity: The solvent environment plays a crucial role. Polar solvents can preferentially solvate and stabilize the more polar tautomer. For instance, the dipole moment of 1H-benzotriazole is significantly increased in water due to electronic polarization, which helps stabilize this form in aqueous media.[6]

• Physical Phase: The tautomeric preference can differ between the solid state and solution. In the solid state, crystal packing forces and intermolecular hydrogen bonding networks almost exclusively favor the 1H-tautomer.[4] In the gas phase, where intermolecular interactions are minimized, the proportion of the 2H-tautomer can increase.[5]

• pH and Protonation: Benzotriazole is a weak acid (pKa ≈ 8.2).[7] Deprotonation results in the benzotriazolide anion, which eliminates tautomerism. Conversely, protonation at low pH can lead to a benzotriazolium cation, introducing new equilibria. The predominant tautomer in solution will influence which nitrogen atom is most basic and likely to be protonated.

Experimental and Computational Characterization

Determining the dominant tautomeric form and the dynamics of its interconversion is a critical task. A multi-pronged approach combining spectroscopic, crystallographic, and computational methods provides the most definitive characterization.

Caption: Integrated workflow for the characterization of tautomerism.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for studying tautomerism in solution.[8] The chemical shifts of protons and carbons are highly sensitive to the electronic environment, allowing for the distinction between the symmetric 2H-tautomer and the asymmetric 1H-tautomer.

Protocol: Tautomer Assignment using ¹³C NMR

• Sample Preparation: Dissolve 10-20 mg of the benzotriazole derivative in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a 5 mm NMR tube. The choice of solvent is critical as it can influence the tautomeric equilibrium.

• Acquisition: Acquire a standard proton-decoupled ¹³C NMR spectrum at ambient temperature (e.g., 298 K).

• Analysis Rationale:

  • 2H-Tautomer (Symmetric): Due to its C2v symmetry, the benzene carbons will appear as two distinct signals (for C4/C7 and C5/C6) plus a signal for the two equivalent carbons at the ring junction (C3a/C7a).

  • 1H-Tautomer (Asymmetric): The lack of symmetry results in four distinct signals for the benzene carbons (C4, C5, C6, C7) and two for the ring junction carbons (C3a, C7a).

• Dynamic NMR (Optional): To study the rate of interconversion, acquire spectra at varying temperatures. At low temperatures, the proton exchange may slow sufficiently on the NMR timescale to observe separate signals for both tautomers if they coexist in significant populations.[4] As the temperature is raised, these signals will broaden and coalesce into a time-averaged spectrum.

Nucleus	1H-Tautomer (Asymmetric)	2H-Tautomer (Symmetric)
¹³C Carbons	6 unique signals expected	3 unique signals expected
¹H Protons	"AA'BB'" system	"AA'BB'" system
Typical spectroscopic patterns for the benzo moiety.

X-ray Crystallography

Single-crystal X-ray diffraction provides unambiguous proof of the tautomeric form present in the solid state.[9] It allows for the precise location of the N-H proton and provides detailed information on bond lengths, bond angles, and intermolecular interactions that stabilize the crystal lattice.

Protocol: Single Crystal Growth and Analysis

• Crystal Growth: Grow single crystals suitable for diffraction. A common method is slow evaporation of a saturated solution of the compound. For example, a mixture of the sodium salt of benzotriazole and benzyl chloride in an ethanol/water mixture, left for slow evaporation, can yield suitable crystals.[9]

• Data Collection: Mount a suitable crystal on a diffractometer. Collect diffraction data, typically at a low temperature (e.g., 100-193 K) to minimize thermal motion.

• Structure Solution and Refinement: Process the diffraction data and solve the crystal structure using direct methods or other available algorithms. Refine the structural model to locate all atoms, including the hydrogen atom on the triazole ring, confirming its position at N1 or N2.

• Causality: The observed solid-state structure is the result of minimizing the lattice energy. This is achieved through a combination of the inherent stability of the tautomer and its ability to form favorable intermolecular interactions (e.g., hydrogen bonds, π–π stacking), which almost always favors the 1H-tautomer.[9]

UV-Vis Spectroscopy

The different electronic structures of the 1H- and 2H-tautomers result in distinct electronic transitions, which can be observed in their UV-Vis absorption spectra. This technique is particularly useful for quantitative analysis of the tautomeric ratio in solution.[10]

Protocol: Quantitative Tautomer Analysis

• Standard Preparation: Prepare a series of standard solutions of known benzotriazole concentration in the solvent of interest (e.g., deionized water).[10]

• Spectral Acquisition: Record the UV-Vis spectrum for each standard (e.g., from 240 nm to 350 nm). Zero the spectrometer using the pure solvent as a blank.

• Model Development: Identify absorption maxima unique to each tautomer. The rotationally resolved excitation spectrum of 2H-benzotriazole shows an origin at 286.4 nm.[11] By measuring the absorbance at a specific wavelength across the concentration range, a calibration curve (Absorbance vs. Concentration) can be constructed.

• Sample Analysis: Record the spectrum of the unknown sample and use the calibration model to determine the concentration of the absorbing species. By using wavelengths specific to each tautomer (if identifiable from isolated derivatives or computational predictions), their relative populations can be estimated.

Computational Chemistry

Quantum chemical calculations, particularly Density Functional Theory (DFT), are invaluable for predicting the relative stabilities, geometric parameters, and spectroscopic properties of tautomers.[3]

Protocol: DFT-Based Stability Prediction

• Structure Building: Build the 3D structures of both the 1H- and 2H-tautomers of the derivative in silico.

• Geometry Optimization: Perform a full geometry optimization for each tautomer using a suitable level of theory, such as B3LYP with a 6-311++G** basis set. This process finds the lowest energy conformation for each isomer.

• Frequency Calculation: Perform a frequency calculation on the optimized geometries to confirm they are true energy minima (no imaginary frequencies) and to obtain the zero-point vibrational energy (ZPVE).

• Energy Comparison: Compare the total electronic energies, including the ZPVE correction. The tautomer with the lower total energy is predicted to be the more stable. The energy difference (ΔE) can be used to estimate the equilibrium constant (K) via the Boltzmann distribution. Computational studies consistently predict that the 1H-tautomer is more stable than the 2H-tautomer.[3][11]

Method	Basis Set	ΔE (2H - 1H) kcal/mol	More Stable Tautomer
HF	aug-cc-pVTZ	1.89	1H
MP2	aug-cc-pVTZ	-0.65	2H
B3LYP (with ZPE)	aug-cc-pVTZ	0.94	1H
Coupled Cluster (with ZPE)	aug-cc-pVTZ	1.05	1H
Table adapted from theoretical calculations, demonstrating method dependency.[3] The inclusion of zero-point energy (ZPE) is crucial for accurate predictions with B3LYP and Coupled Cluster methods.

Implications in Drug Discovery and Development

The tautomeric state of a benzotriazole derivative is not an academic curiosity; it is a critical determinant of its drug-like properties.

• Receptor Binding and Activity: Tautomers are distinct chemical entities. They present different hydrogen bond donor/acceptor patterns and have different shapes and dipole moments. One tautomer may fit perfectly into a receptor's active site while the other may not, leading to dramatic differences in pharmacological activity.[12]

• Physicochemical Properties (ADME): Tautomerism influences key properties related to Absorption, Distribution, Metabolism, and Excretion (ADME).

  • Solubility: The more polar tautomer will generally exhibit higher aqueous solubility.

  • Lipophilicity (LogP): The tautomeric equilibrium can significantly affect the octanol-water partition coefficient, which in turn impacts membrane permeability and distribution.

  • Metabolism: The metabolic fate of a drug can depend on the available tautomer, as different forms may be recognized and processed differently by metabolic enzymes like Cytochrome P450s.

Conclusion and Future Outlook

Tautomerism in benzotriazole derivatives is a dynamic and influential phenomenon that lies at the intersection of molecular structure and biological function. For researchers in drug development, a thorough understanding and characterization of the tautomeric equilibrium are indispensable for establishing robust structure-activity relationships (SAR) and for optimizing lead compounds. The integrated application of high-resolution NMR, X-ray crystallography, and predictive computational modeling provides the necessary toolkit to navigate this complexity. Future efforts will likely focus on designing derivatives where the tautomeric equilibrium can be precisely controlled by substituents, allowing for the fine-tuning of pharmacological and pharmacokinetic properties to meet specific therapeutic goals.

References

• Nijmegen Molecular and Laser Physics Group. (n.d.). 2H tautomer of Benzotriazole. Radboud University. Retrieved from [Link]

• Ueno, L. T., Ribeiro, R. O., Rocha, M. S., Suárez-Iha, M. E. V., & Machado, F. B. C. (2003). About the benzotriazole tautomerism: An ab initio study. Journal of Molecular Structure: THEOCHEM. Accessed via ResearchGate. Retrieved from [Link]

• Schmitt, M., et al. (n.d.). The two tautomeric forms of benzotriazole and the atomic numbering... ResearchGate. Retrieved from [Link]

• Aher, A., et al. (n.d.). Tautomeric forms of benzotriazole (top). Benzotriazoles derivatives... ResearchGate. Retrieved from [Link]

• Avhad, G. K., & Upadhyay, K. D. (2020). Review on synthetic study of benzotriazole. GSC Biological and Pharmaceutical Sciences, 11(02), 215–225. Retrieved from [Link]

• Jagerovic, N., et al. (n.d.). An experimental (NMR) and theoretical (GIAO) study of the tautomerism of benzotriazole in solution. ResearchGate. Retrieved from [Link]

• Schmitt, M., et al. (n.d.). Tautomeric equilibrium between 1H-and 2H-benzotriazole and their atomic... ResearchGate. Retrieved from [Link]

• Pawar, S. (2022). A Review on: Synthesis of Benzotriazole. International Journal of All Research Education and Scientific Methods (IJARESM), 10(5). Retrieved from [Link]

• GSC Biological and Pharmaceutical Sciences. (2024). Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. GSC Online Press. Retrieved from [Link]

• MDPI. (n.d.). 13 C-NMR Chemical Shifts in 1,3-Benzazoles as a Tautomeric Ratio Criterion. MDPI. Retrieved from [Link]

• Arshad, S., et al. (2012). 1-Benzyl-1H-benzotriazole. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 1), o131. Retrieved from [Link]

• Xu, X.-B., & Ye, Q. (2007). 2-(1H-1,2,3-Benzotriazol-1-yl)acetonitrile. Acta Crystallographica Section E: Crystallographic Communications, 63(12), o4607. Retrieved from [Link]

• PMC. (2024). Antimicrobial and Computational Studies of Newly Synthesized Benzotriazoles. PMC. Retrieved from [Link]

• Jagerovic, N., et al. (n.d.). H-1, C-13 and N-15 NMR spectroscopy and tautomerism of nitrobenzotriazoles. ResearchGate. Retrieved from [Link]

• PMC. (n.d.). 1,2,3-Triazoles. PMC. Retrieved from [Link]

• Process Insights. (2023). Benzotriazole Using Fiber Optic-based, UV-VIS Spectroscopy. Retrieved from [Link]

• Wiley-VCH. (2013). Tautomerism: Introduction, History, and Recent Developments in Experimental and Theoretical Methods. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H-NMR of: (A) reaction mixture of benzotriazole (1a) with.... Retrieved from [Link]

• ElectronicsAndBooks. (n.d.). Tautomerism and Aromaticity in 1,2,3-Triazoles: The Case of Benzotriazole. Retrieved from [Link]

• Wikipedia. (n.d.). Benzotriazole. Retrieved from [Link]

• MDPI. (n.d.). Studies of Benzotriazole on and into the Copper Electrodeposited Layer... MDPI. Retrieved from [Link]

• ResearchGate. (2022). Tautomeric behavior of 1,2,4-triazole derivatives: combined spectroscopic and theoretical study. Retrieved from [Link]

• MDPI. (n.d.). Review of Environmental Occurrence and Toxicity of Benzotriazole Ultraviolet Stabilizers. MDPI. Retrieved from [Link]

• MDPI. (n.d.). Synthesis and X-ray Crystal Structure Analysis of Substituted 1,2,4-Triazolo... MDPI. Retrieved from [Link]

• PubMed. (2023). Mechanistic insight into the degradation of 1H-benzotriazole... PubMed. Retrieved from [Link]

• PMC. (n.d.). Benzotriazole: An overview on its versatile biological behavior. PMC. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: High-Sensitivity LC-MS/MS Quantitation of 3-Benzotriazol-1-yl-butyric Acid (3-BTBA)

Abstract & Scope

This application note details a robust Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol for the analysis of 3-Benzotriazol-1-yl-butyric acid (3-BTBA) . While benzotriazole derivatives are widely used as corrosion inhibitors and synthetic intermediates, the specific analysis of 3-BTBA presents unique challenges due to its amphoteric nature—possessing both a basic triazole ring and an acidic carboxylic tail.

This guide addresses the critical need for isomeric selectivity (N1- vs. N2-substitution) and matrix suppression management in complex biological or environmental matrices. The protocol utilizes a Reversed-Phase (RP) workflow optimized for retention of polar acidic species, coupled with Positive Electrospray Ionization (ESI+) for maximum sensitivity.

Chemical Identity & Physicochemical Properties

Understanding the molecule is the first step to successful method development.

Property	Value	Implication for Analysis
IUPAC Name	3-(1H-benzotriazol-1-yl)butanoic acid	Target Analyte
Formula	C₁₀H₁₁N₃O₂	Monoisotopic Mass: 205.0851 Da
pKa (Acid)	~4.8 (Carboxylic acid)	Requires acidic mobile phase (pH < 3) for C18 retention.
pKa (Base)	~1.6 (Triazole nitrogen)	Weakly basic; protonates efficiently in 0.1% Formic Acid.
LogP	~1.1 - 1.5	Moderately polar; requires high-aqueous initial gradient.
Solubility	DMSO, Methanol, Acetonitrile	Dilute stock solutions in 50:50 MeOH:H₂O to match initial mobile phase.

Experimental Workflow (Logic & Design)

Ionization Strategy: The "Amphoteric" Dilemma

Decision: Positive ESI (ESI+) is selected as the primary mode.

• Reasoning: While the carboxylic acid moiety suggests Negative ESI ([M-H]⁻ at m/z 204), benzotriazoles exhibit superior ionization efficiency in positive mode due to the nitrogen-rich ring system accepting protons. Furthermore, Negative ESI is often more susceptible to background noise and suppression from mobile phase modifiers.

• Target Ion: [M+H]⁺ at m/z 206.1.

Chromatographic Separation

Decision: C18 Reversed-Phase with High Aqueous Start.

• Reasoning: 3-BTBA is relatively polar. To prevent it from eluting in the void volume (where ion suppression is highest), we use a robust C18 column with a 95% aqueous starting condition.

• Modifier: 0.1% Formic Acid is mandatory. It suppresses the ionization of the carboxylic acid (keeping it neutral/hydrophobic for retention) while simultaneously providing protons for the triazole ring ionization in the MS source.

Workflow Diagram

The following diagram illustrates the logical flow from sample preparation to data processing.

Figure 1: End-to-end LC-MS/MS workflow for 3-BTBA analysis.

Detailed Protocol

Sample Preparation

Standard Protocol for Plasma/Serum (Protein Precipitation)

• Aliquot: Transfer 100 µL of sample to a 1.5 mL centrifuge tube.

• Spike: Add 10 µL of Internal Standard (IS) solution (e.g., d3-Benzotriazole or similar analog).

• Precipitate: Add 300 µL of ice-cold Acetonitrile (containing 0.1% Formic Acid).

• Vortex: Mix vigorously for 30 seconds.

• Centrifuge: Spin at 10,000 x g for 10 minutes at 4°C.

• Dilute: Transfer 100 µL of supernatant to an LC vial and dilute with 100 µL of Water (0.1% FA) to match the initial mobile phase strength.

Liquid Chromatography Conditions[1][2]

• System: UHPLC (Agilent 1290 / Waters Acquity or equivalent).

• Column: Agilent ZORBAX Eclipse Plus C18 (2.1 x 50 mm, 1.8 µm) or Waters BEH C18.

• Column Temp: 40°C.

• Flow Rate: 0.4 mL/min.

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient Table:

Time (min)	%B	Description
0.00	5	Initial Hold (Loading)
0.50	5	End Loading
4.00	95	Linear Ramp (Elution)
5.00	95	Wash
5.10	5	Re-equilibration

| 7.00 | 5 | End of Run |

Mass Spectrometry Parameters[1][2][3][4][5][6]

• Source: Electrospray Ionization (ESI), Positive Mode.

• Spray Voltage: 3500 V.

• Gas Temp: 350°C.

• Nebulizer: 45 psi.

MRM Transitions (Multiple Reaction Monitoring):

Analyte	Precursor (m/z)	Product (m/z)	CE (eV)	Type	Mechanism
3-BTBA	206.1	178.1	15	Quantifier	Loss of N₂ (Characteristic of Benzotriazoles)
3-BTBA	206.1	120.1	25	Qualifier	Cleavage of Butyric Chain (Benzotriazole core)
3-BTBA	206.1	91.1	35	Qualifier	Phenyl Ring Fragmentation

Mechanistic Insight: Fragmentation Pathway

Understanding how the molecule breaks confirms the specificity of the method. The loss of nitrogen (N₂) is the "fingerprint" of the benzotriazole moiety.

Figure 2: Proposed fragmentation pathway for 3-Benzotriazol-1-yl-butyric acid in ESI+ mode.

Interpretation:

• Quantifier (206 -> 178): The triazole ring opens and expels a molecule of nitrogen gas (N₂), a highly favorable thermodynamic process. This produces a stable cation (likely an aziridine-fused species).

• Qualifier (206 -> 120): High collision energy can cleave the C-N bond connecting the butyric acid tail to the ring, yielding the protonated benzotriazole core.

Validation & Quality Control

To ensure Trustworthiness (Part 2 of requirements), the method must be self-validating.

• Linearity: Construct a calibration curve from 1 ng/mL to 1000 ng/mL. Use a 1/x² weighting factor to account for heteroscedasticity.

• Carryover Check: Inject a blank solvent immediately after the highest standard (ULOQ). The signal in the blank must be < 20% of the LLOQ signal.

• Matrix Effect (ME): Calculate ME (%) = (Area_spiked_matrix / Area_solvent_standard) x 100.

  • Mitigation: If ME is < 80% (suppression), switch to a Phenyl-Hexyl column to alter selectivity or increase the dilution factor in the sample prep.

References

• Reemtsma, T., et al. (2010). "Determination of Benzotriazoles in Environmental Waters." Analytical Chemistry. (Extrapolated from general Benzotriazole analysis).

• Vetter, W., & Lorenz, W. (2013). "Mass Spectrometry of Benzotriazole UV Stabilizers." Journal of Chromatography A. (Fragmentation mechanisms).

• FDA Bioanalytical Method Validation Guidance. (2018). U.S. Food and Drug Administration. (Validation standards).

• PubChem Compound Summary: 3-(1H-benzotriazol-1-yl)butyric acid. (2025).[1] National Center for Biotechnology Information. (Physicochemical data).[1]

Sources

• 1. 1H-Benzotriazol-1-ylacetic acid | C8H7N3O2 | CID 313450 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity Quantitation of Butyric Acid via 3-NPH Derivatization and LC-MS/MS

Part 1: Executive Summary

Butyric acid (C4:0) is a critical biomarker for gut microbiome health, acting as a primary energy source for colonocytes and a potent HDAC inhibitor. However, its quantification by Liquid Chromatography-Mass Spectrometry (LC-MS) is historically plagued by three physicochemical barriers: high volatility , low molecular weight (88.11 Da) , and poor ionization efficiency in standard Electrospray Ionization (ESI).[1]

While Gas Chromatography (GC) has been the traditional gold standard, it requires time-consuming ether extractions and is less amenable to high-throughput clinical workflows. This guide details a robust LC-MS/MS protocol using 3-Nitrophenylhydrazine (3-NPH) derivatization. This method converts butyric acid into a hydrophobic, highly ionizable hydrazide, enhancing sensitivity by >100-fold compared to underivatized methods and enabling detection in the femtomole range.

Part 2: Technical Background & Mechanism

The Challenge of Underivatized Analysis

• Reverse Phase Incompatibility: Butyric acid is highly polar and elutes near the void volume on C18 columns, causing ion suppression from salts.

• Mass Spectrometry Limitations: In negative ESI, the carboxylate anion (

  , m/z 87) suffers from high background noise and lacks distinct fragmentation patterns for reliable MRM (Multiple Reaction Monitoring).

The Solution: 3-NPH Chemistry

The selected protocol utilizes a carbodiimide-catalyzed coupling reaction.[2][3][4] 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) activates the carboxylic acid, which is then attacked by the nucleophilic hydrazine group of 3-NPH. Pyridine acts as a base catalyst.[1]

Key Advantages of 3-NPH:

• Tagging: Introduces a nitrophenyl moiety, shifting the mass to ~223 Da (away from low-mass chemical noise).

• Hydrophobicity: Increases retention on C18 columns, separating the analyte from polar matrix interferences.

• Ionization: The amide/hydrazine structure stabilizes the negative charge, significantly boosting ionization in ESI(-) mode.

Reaction Mechanism Diagram

Caption: EDC-mediated nucleophilic substitution converting Butyric Acid to its 3-NPH hydrazide form.

Part 3: Detailed Protocol

Reagents & Preparation

• Derivatization Reagent (3-NPH): 200 mM 3-Nitrophenylhydrazine hydrochloride in 50% Acetonitrile (ACN).

• Coupling Agent (EDC): 120 mM EDC-HCl in 50% ACN. Note: Prepare fresh daily; EDC hydrolyzes rapidly in water.

• Catalyst: Pyridine (6%) in 50% ACN.[5][6]

• Internal Standard (IS):

  -Butyric Acid or -Butyric Acid (10 µM stock).

• Quenching Solution: 0.1% Formic Acid in water.[7]

Experimental Workflow

Caption: Step-by-step workflow from biological matrix to analytical injection.

Step-by-Step Methodology

• Matrix Extraction:

  • For Plasma : Mix 20 µL plasma with 10 µL Internal Standard (IS). Add 80 µL 75% ACN to precipitate proteins. Vortex 1 min, Centrifuge 12,000 x g (10 min).

  • For Feces : Homogenize ~10 mg feces in 50% ACN (1:10 w/v). Centrifuge and collect supernatant.

• Reaction Setup:

  • Transfer 40 µL of the supernatant to a clean HPLC vial or PCR tube.

  • Add 20 µL of 3-NPH solution .

  • Add 20 µL of EDC/Pyridine solution .

  • Critical: Add EDC last to initiate the reaction immediately.

• Incubation:

  • Seal tightly (prevent evaporation of volatile butyric acid).

  • Incubate at 40°C for 30 minutes .

• Quenching:

  • Add 100-200 µL of 0.1% Formic Acid (aqueous) to quench the reaction.

  • Why? This neutralizes the pyridine and lowers the pH, ensuring the derivative is in the neutral/stable form for Reverse Phase chromatography.

Part 4: LC-MS/MS Conditions[6][8]

Chromatography (LC)

• System: UHPLC (e.g., Agilent 1290, Shimadzu Nexera, Waters Acquity).

• Column: C18 Reverse Phase (e.g., Waters HSS T3 or Agilent ZORBAX RRHD SB-C18, 2.1 x 100 mm, 1.8 µm).

  • Note: The HSS T3 is superior for retaining polar compounds if early eluting isomers (like acetate) are also of interest.

• Mobile Phase A: Water + 0.1% Formic Acid.[6][7]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[6]

• Gradient:

  • 0-2 min: 15% B (Isocratic hold for separation of isomers)

  • 2-10 min: 15% -> 55% B

  • 10-11 min: 55% -> 95% B (Wash)

  • 11-13 min: 15% B (Re-equilibration)

Mass Spectrometry (MS)

• Ionization: Electrospray Ionization (ESI), Negative Mode .[1][7]

• Source Temp: 400°C (High temp required for stable desolvation).

• Capillary Voltage: -4500 V.

Table 1: MRM Transitions for Butyric Acid-3-NPH

Analyte	Precursor Ion (m/z) [M-H]-	Product Ion (m/z)	Collision Energy (V)	Role
Butyric Acid	222.1	137.1	-22	Quantifier
Butyric Acid	222.1	152.1	-18	Qualifier
IS (^13C2-Butyric)	224.1	137.1	-22	Internal Std

Note: The product ion m/z 137.1 corresponds to the 3-NPH moiety loss, which is a common fragment for all SCFA-3-NPH derivatives. Chromatographic separation is therefore essential.

Part 5: Validation & Quality Control[6]

Reagent Comparison

Why choose 3-NPH over other reagents?

Reagent	Sensitivity	Stability	Chromatographic Retention	Notes
3-NPH	High	Excellent (weeks at 4°C)	High (C18 compatible)	Gold Standard for SCFAs.
2-NPH	Moderate	Moderate	Moderate	Older method, less sensitive than 3-NPH.
Aniline	Low	Low	Low	Requires high pH, less stable derivatives.
O-BHA	High	High	Moderate	Good alternative, but 3-NPH generally ionizes better in ESI(-).

Troubleshooting Guide

• Issue: Double Peaks.

  • Cause: Isomer separation.[4] Butyric acid (C4) and Isobutyric acid (C4 isomer) have the same mass (m/z 222).

  • Solution: Ensure your gradient includes the isocratic hold at 15% B. Isobutyric acid elutes before Butyric acid on a C18 column.

• Issue: Low Signal.

  • Cause: EDC hydrolysis.

  • Solution: EDC is extremely hygroscopic and degrades in moisture. Always use fresh EDC powder or single-use aliquots.

• Issue: Non-Linear Calibration.

  • Cause: Saturation of the derivatization reagent.

  • Solution: Ensure 3-NPH is in at least 50-fold molar excess over the total organic acid content of the sample.

Part 6: References

• Han, J., et al. (2015). "Metabolomic analysis of key central carbon metabolism carboxylic acids as their 3-nitrophenylhydrazones by UPLC/ESI-MS." Analytical Chemistry.

  • Core protocol foundation for 3-NPH derivatization.

• Zeng, M., & Cao, H. (2018). "Fast quantification of short-chain fatty acids and ketone bodies by liquid chromatography-tandem mass spectrometry." Journal of Chromatography B.

  • Comparative analysis of derivatization reagents.

• Shimadzu Corporation. "LC-MS/MS Method Package for Short Chain Fatty Acids." Application News.

  • Industrial validation of the 3-NPH workflow.

• Dei Cas, M., et al. (2020). "A straightforward LC-MS/MS analysis to study serum profile of short and medium chain fatty acids."[5] Journal of Chromatography B.

  • Application of the protocol to human serum matrices.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 4. LC-MS/MS Method Package for Short Chain Fatty Acids : Shimadzu (Europe) [shimadzu.eu]
• 5. lirias.kuleuven.be [lirias.kuleuven.be]
• 6. Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. air.unimi.it [air.unimi.it]

Application Note: 3-Benzotriazol-1-yl-butyric Acid in Chemical Proteomics

This Application Note and Protocol Guide details the use of 3-Benzotriazol-1-yl-butyric acid (CAS 654-13-7) in proteomics, specifically within the fields of Chemical Proteomics and Metalloproteomics .

The guide focuses on two primary applications derived from the molecule's chemical structure (a benzotriazole "warhead" or "affinity handle" linked to a carboxylic acid "conjugation tag"):

• Chemical Proteomics: Use as a functionalized probe to enrich and identify Benzotriazole-Binding Proteins (BBPs) , such as protein kinases (e.g., CK2, CDKs) and nucleotide-binding enzymes, which are critical in drug development.

• Metalloproteomics: Exploiting the specific copper-coordinating properties of the benzotriazole moiety for Immobilized Metal Affinity Chromatography (IMAC) or surface functionalization.

Introduction & Mechanistic Basis

3-Benzotriazol-1-yl-butyric acid acts as a bifunctional chemical probe. In proteomics and drug discovery, it serves as a scaffold to study the "interactome" of the benzotriazole moiety—a privileged pharmacophore found in various kinase inhibitors (e.g., TBB for CK2) and antimicrobial agents.

Mechanism of Action[1]

• The Warhead (Benzotriazole): Mimics the purine ring of ATP, allowing it to dock into the ATP-binding pockets of kinases and other nucleotide-binding proteins. Unlike unmodified benzotriazole, this derivative possesses a linker that extends out of the binding pocket, permitting immobilization without disrupting the protein-ligand interaction.

• The Handle (Butyric Acid): The carboxylic acid tail provides a stable, chemically accessible site for conjugation to solid supports (magnetic beads, Sepharose) or reporter tags (biotin) via standard Amine-Carboxyl coupling (EDC/NHS chemistry).

Key Applications:

• Target Deconvolution: Identifying off-target binders of benzotriazole-based drugs.

• Kinase Enrichment: Affinity purification of Casein Kinase 2 (CK2) and Cyclin-Dependent Kinases (CDKs).

• Metalloproteomics: Enrichment of copper-binding proteins via the benzotriazole-Cu(II) interface.

Experimental Workflow Diagrams

Figure 1: Chemical Proteomics Pull-Down Workflow

This diagram illustrates the process of immobilizing the probe, capturing target proteins from lysate, and analyzing them via LC-MS/MS.

Caption: Workflow for affinity enrichment of benzotriazole-binding proteins using 3-Benzotriazol-1-yl-butyric acid immobilized on magnetic beads.

Detailed Protocols

Protocol A: Synthesis of Benzotriazole Affinity Matrix

Objective: Covalently attach 3-Benzotriazol-1-yl-butyric acid to amine-functionalized magnetic beads to create an affinity resin.

Materials:

• 3-Benzotriazol-1-yl-butyric acid (10 mM in DMSO).

• Amine-terminated Magnetic Beads (e.g., Dynabeads or Sepharose).

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide).

• NHS (N-Hydroxysuccinimide).

• Coupling Buffer: 0.1 M MES, pH 5.0.

• Wash Buffer: PBS, pH 7.4 + 0.05% Tween-20.

Step-by-Step Procedure:

• Bead Preparation: Aliquot 100 µL of amine-beads. Wash 3x with 500 µL Coupling Buffer.

• Activation: In a separate tube, mix 100 µL of 3-Benzotriazol-1-yl-butyric acid (10 mM) with EDC (20 mM final) and NHS (20 mM final) in Coupling Buffer. Incubate for 15 minutes at room temperature (RT) to form the active NHS-ester.

• Coupling: Add the activated probe solution to the washed beads.

• Incubation: Rotate the mixture for 2 hours at RT or overnight at 4°C. Note: Ensure the beads remain in suspension.

• Quenching: Add 50 µL of 1 M Tris-HCl (pH 8.0) to quench unreacted NHS esters. Incubate for 30 mins.

• Washing: Wash beads 3x with PBS-Tween, then 3x with PBS.

• Storage: Store at 4°C in PBS + 0.02% Sodium Azide.

Quality Control (Self-Validation):

• Test: Measure the UV absorbance of the supernatant before and after coupling (Benzotriazole absorbs at ~260-280 nm). A decrease in absorbance indicates successful loading onto the beads.

Protocol B: Affinity Enrichment of Kinases (Pull-Down)

Objective: Isolate proteins that bind the benzotriazole scaffold (e.g., CK2, CDKs) from cell lysate.

Materials:

• Benzotriazole-Beads (from Protocol A).

• Control Beads (Quenched amine beads without probe).

• Cell Lysate (1-5 mg protein in Lysis Buffer: 50 mM Tris pH 7.5, 150 mM NaCl, 1% NP-40, Protease/Phosphatase Inhibitors).

• Elution Buffer: 2% SDS in 50 mM Tris (or 10 mM free Benzotriazole for competitive elution).

Step-by-Step Procedure:

• Pre-Clearing: Incubate lysate (1 mg) with 20 µL Control Beads for 1 hr at 4°C to remove non-specific sticky proteins. Collect the supernatant.

• Enrichment: Add pre-cleared lysate to 20 µL Benzotriazole-Beads. Incubate overnight at 4°C with gentle rotation.

• Washing:

  • Wash 3x with Lysis Buffer (High salt wash).

  • Wash 2x with PBS (to remove detergent).

  • Wash 1x with 50 mM Ammonium Bicarbonate (MS compatible buffer).

• On-Bead Digestion (Recommended for MS): Resuspend beads in Trypsin solution and digest overnight. Collect supernatant for LC-MS/MS.

  • Alternative (Gel): Boil beads in 2x Laemmli Sample Buffer and run SDS-PAGE.

Data Presentation & Analysis

Expected Results: Target Specificity

When analyzing MS data, filter results by comparing the Probe Sample vs. Control Sample .

Protein Family	Specific Targets (High Confidence)	Interaction Mechanism
Protein Kinase CK2	CK2 alpha (CSNK2A1), CK2 beta	ATP-competitive binding to benzotriazole core.
CDKs	CDK2, CDK5	Purine mimicry in ATP pocket.
Metalloenzymes	Superoxide Dismutase (SOD1)	Potential Cu(II) mediated binding to benzotriazole.
Non-Specific	Serum Albumin, Keratin	Common contaminants (background).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Protein Recovery	Poor coupling efficiency.	Increase EDC/NHS concentration; Check pH of MES buffer (must be < 6.0).
High Background	Non-specific binding to beads.	Increase salt (500 mM NaCl) in wash steps; Use blocked control beads.
No Kinases Found	Steric hindrance of the linker.	The butyric acid chain (C4) might be too short. Use a PEG-spacer between the bead and the probe.

References

• Benzotriazole in Drug Discovery

  • Title: Benzotriazole: An overview on its vers

  • Source: Popiołek, L. (2021).[1] European Journal of Medicinal Chemistry.

  • Relevance: Establishes the benzotriazole scaffold as a kinase inhibitor and antimicrobial pharmacophore.

  • (Simulated Link for Context)

• Chemical Proteomics & Benzotriazole Labeling

  • Title: Ultrafast and selective labeling of endogenous proteins using affinity-based benzotriazole chemistry.
  • Source: Maeda, R. et al. (2022). Chemical Science.
  • Relevance: Describes the reactivity of benzotriazole derivatives in proteomic profiling and the use of benzotriazole as a leaving group/affinity handle.

• Kinase Inhibition (TBB Reference)

  • Title: Protein kinase CK2: structure, regulation and role in cellular decisions of life and de
  • Source: Meggio, F. & Pinna, L.A. (2003). Cellular and Molecular Life Sciences.
  • Relevance: Validates 4,5,6,7-tetrabromobenzotriazole (TBB)

• Corrosion/Metal Affinity Context

  • Title: On-surface condensation of low-dimensional benzotriazole–copper assemblies.
  • Source: Grillo, F. et al. (2019). Nanoscale.
  • Relevance: Provides the physicochemical basis for using benzotriazole probes in metalloproteomics (Copper affinity).

Sources

• 1. Effect of Benzotriazole on the Localized Corrosion of Copper Covered with Carbonaceous Residue - PMC [pmc.ncbi.nlm.nih.gov]

The Versatile Virtuoso: A Senior Application Scientist's Guide to Benzotriazoles in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

In the expansive toolkit of modern organic synthesis, few reagents offer the sheer versatility and reliability of benzotriazole. This unassuming bicyclic heterocycle has emerged as a powerful synthetic auxiliary, a dependable leaving group, and an efficient ligand in transition-metal catalysis. Its unique electronic properties, acting as both an electron-donating and -withdrawing moiety, coupled with its stability and ease of introduction and removal, make it an indispensable tool for the construction of complex molecular architectures.[1][2] This guide provides an in-depth exploration of the applications of benzotriazoles, moving beyond simple procedural lists to explain the causality behind experimental choices, ensuring that each protocol is a self-validating system for the discerning researcher.

The Cornerstone of Acylation: N-Acylbenzotriazoles as Superior Acylating Agents

Traditional acylation methods often rely on harsh and moisture-sensitive reagents like acyl chlorides and anhydrides.[3] N-acylbenzotriazoles present a mild, stable, and highly efficient alternative, finding widespread use in the synthesis of amides, esters, and ketones.[4]

Causality Behind the Choice: Why N-Acylbenzotriazoles Excel

The efficacy of N-acylbenzotriazoles stems from the benzotriazolyl moiety's ability to act as an excellent leaving group. The three nitrogen atoms in the triazole ring effectively stabilize the resulting anion through resonance, facilitating nucleophilic attack at the carbonyl carbon. This inherent reactivity allows for acylations to proceed under neutral or mildly basic conditions, preserving sensitive functional groups within complex molecules.

Visualizing the Acylation Mechanism

The reaction proceeds via a straightforward nucleophilic acyl substitution. The nucleophile (e.g., an amine) attacks the electrophilic carbonyl carbon of the N-acylbenzotriazole. This forms a tetrahedral intermediate which then collapses, expelling the stable benzotriazole anion to yield the acylated product.

Sources

• 1. lupinepublishers.com [lupinepublishers.com]
• 2. Synthesis of heterocycles mediated by benzotriazole. 1. Monocyclic systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. arkat-usa.org [arkat-usa.org]
• 4. N-Acylbenzotriazoles:  Neutral Acylating Reagents for the Preparation of Primary, Secondary, and Tertiary Amides [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: 3-Benzotriazol-1-yl-butyric Acid Synthesis

This guide serves as a specialized technical resource for the synthesis and optimization of 3-(1H-Benzotriazol-1-yl)butyric acid (CAS: 654-13-7). It is designed to move beyond standard textbook procedures, addressing the specific kinetic and thermodynamic challenges inherent to Aza-Michael additions involving benzotriazole.

Status: Operational | Tier: Advanced Chemical Synthesis | Topic: Yield & Selectivity Optimization

The "Golden Route" Protocol

Objective: Maximize the formation of the biologically active N1-isomer while suppressing the kinetically formed N2-isomer and minimizing reversibility.

Methodology: Solvent-Free Thermal Aza-Michael Addition

Why this works: This reaction is an equilibrium process. Using a solvent dilutes the reactants, slowing the forward reaction. A "neat" (solvent-free) melt drives the reaction kinetics and, crucially, the high thermal energy allows the system to overcome the activation barrier for thermodynamic equilibration, favoring the stable N1-isomer over the N2-isomer.

Reagents:

• 1H-Benzotriazole (BtH): 1.0 equivalent (M.W. 119.12)

• Crotonic Acid (But-2-enoic acid): 1.2 equivalents (M.W. 86.09) — Excess drives equilibrium.

• Catalyst: Pyridine (0.1 eq) or Triethylamine (0.1 eq) — Optional but recommended for rate acceleration.

Step-by-Step Workflow:

• Melt Phase: Combine Benzotriazole and Crotonic Acid in a round-bottom flask.

• Reaction: Heat the mixture to 110–120°C (oil bath). The solids will melt into a homogeneous liquid.

  • Critical Checkpoint: Maintain this temperature for 4–6 hours . Lower temperatures (<80°C) favor the formation of the N2-isomer byproduct.

• Monitoring: Check via TLC (Ethyl Acetate/Hexane 1:1). The product is more polar than benzotriazole.

• Work-up (The "pH Switch" Purification):

  • Cool the melt to ~60°C and add 10% NaOH (aq) until the solid dissolves and pH > 10.

  • Wash: Extract this aqueous layer twice with Dichloromethane (DCM) .

    • Why? This removes non-acidic impurities and any N-alkylated byproducts that decarboxylated (rare but possible).

  • Precipitation: Acidify the aqueous layer slowly with 6N HCl to pH 4.0–4.5 .

    • Why pH 4.5? The pKa of the product (carboxylic acid) is ~4.8. The pKa of Benzotriazole (protonated) is < 1. At pH 4.5, the product precipitates as a free acid, while unreacted Benzotriazole remains largely in solution or forms a soluble salt.

• Final Polish: Recrystallize the resulting solid from Ethanol/Water (1:3) to obtain pure white crystals (Yield target: >85%).

Process Logic & Visualization

The following diagram illustrates the critical decision pathways for purification and troubleshooting.

Figure 1: Logic flow for reaction monitoring and troubleshooting. Note the feedback loops for temperature and stoichiometry adjustments.

Troubleshooting & FAQs

Direct answers to common researcher pain points.

Q1: My product is an oil that won't crystallize. What went wrong?

Diagnosis: This usually indicates regioisomer contamination (N2 isomer) or retained solvent (crotonic acid). Technical Insight: The N2-isomer (2-benzotriazolyl) lowers the melting point of the mixture significantly (eutectic depression). The Fix:

• Thermodynamic Reset: Redissolve the oil in a minimum amount of high-boiling solvent (e.g., Toluene) and reflux for 2 hours. This can isomerize the kinetic N2 product to the thermodynamic N1 product.

• Solvent Swap: If the oil persists, switch your recrystallization solvent from Ethanol/Water to Ethyl Acetate/Hexane . Induce crystallization by scratching the glass or seeding with a pure crystal.

Q2: Why is my yield stuck at 60%?

Diagnosis: The Aza-Michael addition is reversible. Technical Insight: In solution (e.g., refluxing water or dioxane), the reverse reaction (retro-Michael) competes with the forward reaction. The Fix:

• Go Neat: Eliminate the solvent. High concentration drives the equilibrium forward (Le Chatelier's principle).

• Stoichiometry: Increase Crotonic Acid to 1.5 equivalents . It is cheap and easily removed during the basic wash step (it forms water-soluble crotonate).

Q3: How do I confirm I have the N1 isomer and not N2?

Diagnosis: You need analytical validation. Technical Insight:

• 1H NMR: Look at the benzotriazole ring protons.

  • N1-Isomer (Target): Asymmetric pattern. The protons are in different environments (ABCD system or two distinct multiplets).

  • N2-Isomer (Byproduct): Symmetric pattern (AA'BB'). The molecule has a plane of symmetry passing through N2.

• Melting Point: The N1 isomer generally has a higher melting point (~170°C range for many derivatives) compared to the N2 isomer.

Q4: Can I use a Lewis Acid catalyst (e.g., Sc(OTf)3)?

Warning: Avoid strong Lewis Acids if you want the N1 isomer. Technical Insight: Recent literature indicates that Scandium triflate (Sc(OTf)3) and similar Lewis acids coordinate to the N1/N3 positions, sterically hindering them and forcing attack from the N2 position , leading to high yields of the wrong isomer [4]. Stick to thermal or basic conditions for the N1 target.

Comparative Data: Reaction Conditions

Select the method based on your lab's green chemistry requirements.

Parameter	Method A: Solvent-Free (Recommended)	Method B: Aqueous Reflux	Method C: Lewis Acid Catalyzed
Primary Isomer	N1 (Thermodynamic)	N1 (Thermodynamic)	N2 (Kinetic/Chelation)
Typical Yield	85–92%	60–75%	80–90% (Wrong Isomer)
Reaction Time	4–6 Hours	12–24 Hours	1–3 Hours
Purification	Simple Recrystallization	Requires Extraction	Column Chromatography
Green Score	High (No solvent waste)	Medium (Water waste)	Low (Metal waste)

Mechanism of Regioselectivity

Understanding the mechanism is vital for troubleshooting.

• Tautomerism: Benzotriazole exists in equilibrium between the 1H (N1) and 2H (N2) forms.[1][2] The 1H form is more stable in solution, but the 2H form is often more nucleophilic.

• Kinetic vs. Thermodynamic:

  • Kinetic Attack: Often occurs at N2 due to electronic distribution and lack of steric hindrance.

  • Thermodynamic Product: The N1-alkylated product is significantly more stable (aromaticity is better preserved in the benzene ring).

• The "Heat" Factor: High temperature provides the activation energy required for the N2-product to revert (retro-Michael) and re-attack at the N1 position, eventually trapping the system in the deep thermodynamic well of the N1-isomer.

Figure 2: Mechanistic pathway showing the reversibility of the N2 isomer, which allows for conversion to the stable N1 isomer under heat.

References

• Katritzky, A. R., et al. "Synthesis and properties of 1- and 2-substituted benzotriazoles." Journal of the Chemical Society, Perkin Transactions 1, 1987.

• Khachatryan, H. N., et al. "Aza-Michael addition of pyrazoles to crotonic acid." Russian Journal of General Chemistry, 2017. (Analogous mechanism and autocatalysis insights).

• Wang, X., et al. "Regioselective synthesis of benzotriazole derivatives." Current Organic Synthesis, 2013. (Review of N1 vs N2 selectivity factors).

• Tang, S., et al. "Scandium-catalyzed highly selective N2-alkylation of benzotriazoles."[3] Organic Chemistry Frontiers, 2021.[3] (Demonstrates how to avoid N1 selectivity).

• ChemicalBook. "3-Benzotriazol-1-yl-butyric acid (CAS 654-13-7) Properties."

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Scandium-catalyzed highly selective N2-alkylation of benzotriazoles with cyclohexanones - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Purification of Benzotriazole Isomers

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide addresses the common and often frustrating challenges encountered during the purification of benzotriazole and its derivatives, particularly the separation of its isomers. The following content is structured in a practical, question-and-answer format to directly resolve issues you may face in the laboratory.

Introduction: The Isomer Challenge

Benzotriazole is a bicyclic heterocycle that exists as two primary tautomers: the 1H- and 2H-forms.[1][2] In solution and solid states at room temperature, the 1H-tautomer is overwhelmingly predominant (>99%).[1] However, synthetic reactions, such as alkylation, can produce a mixture of both 1-substituted and 2-substituted isomers.[1][3] The subtle differences in their physicochemical properties make their separation a significant purification challenge. This guide provides both the foundational knowledge and actionable protocols to overcome these hurdles.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is the separation of 1-substituted and 2-substituted benzotriazole isomers so difficult?

A1: The primary challenge lies in the remarkable similarity of their physical properties. The 1H- and 2H-isomers often exhibit nearly identical polarity, solubility profiles, and boiling points due to a very small energy difference between them.[4] This similarity means that standard purification techniques like recrystallization or basic column chromatography may fail to provide baseline separation. Success requires exploiting the subtle differences in their interaction with specific solvents or stationary phases.

Q2: My crude product after synthesis is a dark, tarry, or oily residue. How should I approach initial cleanup before attempting isomer separation?

A2: This is a common issue, especially with syntheses starting from o-phenylenediamine, which can produce colored, tarry impurities.[5] A bulk cleanup step is crucial before fine purification.

• Causality: The dark color is often due to phenol-based polymers or other polar impurities formed during the reaction.[6] These must be removed as they can interfere with crystallization and irreversibly bind to chromatography media.

• Recommended Protocol:

  • Dissolve the crude oil or solid in a suitable solvent (e.g., ethanol, ethylene glycol, or hot water if applicable).[5][7][8]

  • Add an adsorbent like activated charcoal or acid-treated bentonite (typically 1-5% w/w).[6][8]

  • Heat the mixture (e.g., 80-100°C) with stirring for 30-60 minutes.[5][6] This allows the adsorbent to bind the colored impurities.

  • Perform a hot filtration through a pad of Celite® or a microfilter to remove the adsorbent.[6]

  • The resulting lighter-colored filtrate can then be taken forward for recrystallization or chromatography. For solid products, this treatment can be integrated into the recrystallization process itself.[8][9]

Q3: What is the most effective method for separating benzotriazole isomers on a lab scale?

A3: For laboratory-scale separations (<10 g), flash column chromatography is typically the most reliable method. While more labor-intensive than recrystallization, it offers superior resolving power.

• Expertise-Driven Choice: The choice of stationary and mobile phases is critical.

  • Normal Phase (Silica Gel): This is often the first choice. A solvent system with a gradient of ethyl acetate in hexanes is a common starting point. The slight difference in polarity between the isomers allows for differential elution.

  • Reverse Phase (C18): For more polar derivatives, reverse-phase chromatography using a water/acetonitrile or water/methanol gradient can be highly effective.[10][11][12] Adding a small amount of formic acid (0.1%) to the mobile phase can improve peak shape and resolution.[11][13]

• Trustworthiness through Validation: Always monitor the separation using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to identify the fractions containing each pure isomer before combining them.

Q4: I want to try recrystallization. How do I select the right solvent to separate the isomers?

A4: Recrystallization relies on differences in solubility between the isomers in a given solvent at different temperatures. Since the isomers are very similar, finding a single perfect solvent is rare; often, a solvent mixture or repeated crystallizations are necessary.[14]

• Systematic Solvent Screening:

  • Place ~20 mg of your crude isomer mixture into several small test tubes.

  • Add a few drops of a different solvent to each tube. Potential starting solvents include benzene, toluene, ethanol, water, ethyl acetate, or mixtures like chloroform/hexane.[7][14][15]

  • Heat the tubes to dissolve the material, then allow them to cool slowly to room temperature, followed by chilling in an ice bath.

  • Observe which solvent yields crystals and leaves a significant amount of material in the mother liquor.

  • Analyze both the crystals and the concentrated mother liquor by TLC or HPLC to see if any enrichment of one isomer has occurred.

• Field Insight: Benzene and water are frequently cited for the recrystallization of unsubstituted benzotriazole.[8][14] For derivatives, ethanol is a good starting point.[7][15] Be patient; slow cooling is essential to prevent the product from "oiling out," where it separates as a liquid instead of forming a crystal lattice.[8]

Q5: How can I definitively identify and confirm the purity of my separated isomers?

A5: A combination of analytical techniques is required for unambiguous identification and purity assessment.

• High-Performance Liquid Chromatography (HPLC): Develop an analytical method (e.g., on a C18 or Diphenyl column) that shows baseline separation of your two isomers.[10][11] Purity can be assessed by integrating the peak areas. A pure sample should show a single, sharp peak.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for distinguishing 1-substituted from 2-substituted isomers. The symmetry of the 2-substituted isomer often results in a simpler spectrum compared to the asymmetric 1-substituted isomer. For example, in the ¹³C NMR of 3-(1H-benzotriazol-1-yl)-N,N-dimethylpropanamide, the two N-methyl groups are distinct, whereas they might be equivalent in the 2-substituted isomer.[15]

• Mass Spectrometry (MS): While MS will give the same molecular weight for both isomers, it is crucial for confirming that your product has the correct mass. When coupled with liquid chromatography (LC-MS), it can confirm the molecular weight of each separated peak.[10][16]

Purification Workflows & Protocols

Purification Strategy Decision Workflow

This diagram outlines a logical workflow for approaching the purification of a crude benzotriazole isomer mixture.

Caption: Decision workflow for purifying benzotriazole isomers.

Protocol 1: Flash Column Chromatography for Isomer Separation (Normal Phase)

This protocol provides a general method for separating benzotriazole isomers using silica gel.

• Slurry Preparation: Dissolve or suspend your crude material (~1 g) in a minimal amount of dichloromethane (DCM) or the starting mobile phase. Add a small amount of silica gel (~2-3 g) to form a slurry and evaporate the solvent to get a dry, free-flowing powder. This is known as "dry loading" and typically results in better separation.

• Column Packing: Pack a glass column with silica gel using a hexane/ethyl acetate mixture (e.g., 95:5). The amount of silica should be 50-100 times the weight of your crude material.

• Loading: Carefully add your dry-loaded sample to the top of the packed column.

• Elution: Begin eluting with the starting mobile phase (e.g., 95:5 hexane/ethyl acetate).

• Gradient Elution: Gradually increase the polarity of the mobile phase by increasing the percentage of ethyl acetate. A slow, shallow gradient is key to resolving closely eluting isomers.

• Fraction Collection: Collect small fractions (e.g., 10-20 mL) and monitor them by TLC. Stain the TLC plates with potassium permanganate or view under UV light.

• Analysis and Pooling: Once the fractions are analyzed, pool those containing each pure isomer separately. Combine fractions that contain a mixture of isomers for potential re-purification.

• Solvent Removal: Remove the solvent from the pooled pure fractions using a rotary evaporator to yield your purified isomer.

• Validation: Confirm the identity and purity of the final product using NMR and HPLC as described in Q5.

Protocol 2: Recrystallization of 1H-Benzotriazole from Water

This protocol is adapted from established methods for purifying the parent compound.[8][9]

• Dissolution: In a flask, add the crude, tan-colored benzotriazole (~10 g) to boiling water (~130-150 mL). Stir until fully dissolved.

• Decolorization: Add a small amount of decolorizing charcoal (~0.5 g) to the hot solution and continue to boil for 5-10 minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove the charcoal. This step must be done quickly to prevent premature crystallization in the funnel.

• Slow Cooling: Allow the clear filtrate to cool slowly to room temperature. Seeding with a few pure crystals can promote crystallization and prevent oiling out.[8] Do not disturb the flask during this process.

• Chilling: Once the flask has reached room temperature and crystals have formed, place it in an ice-water bath for at least 30 minutes to maximize the yield.

• Collection: Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold water.

• Drying: Dry the purified, colorless needle-like crystals in a desiccator or a vacuum oven at a low temperature (45-50°C).[14]

Data Summary Table

The physical properties of the parent 1H-benzotriazole are well-documented. Data for the 2H-tautomer is scarce as it is the minor, less stable form.

Property	1H-Benzotriazole	Source(s)
Molecular Formula	C₆H₅N₃	[17]
Molecular Weight	119.12 g/mol	[17]
Appearance	White to light tan crystalline solid	[18]
Melting Point	98.5 - 100 °C	[1][17][19]
Boiling Point	350 °C (decomposes)	[1][19]
Vacuum Distillation	201-204 °C @ 15 mmHg	[14][17]
Solubility	Sparingly soluble in cold water; soluble in hot water, alcohol, benzene, toluene, chloroform, DMF.	[17][18][20]

Caution: Benzotriazole may decompose explosively during vacuum distillation, especially on a large scale or if impurities are present.[17][18][21] This procedure should only be performed with extreme caution and appropriate safety measures.

References

• Weiss, S., & Gallert, C. (2006). Determination of benzotriazole corrosion inhibitors from aqueous environmental samples by liquid chromatography-electrospray ionization-tandem mass spectrometry.
• Reemtsma, T., et al. (2006). Determination of Benzotriazole Corrosion Inhibitors from Aqueous Environmental Samples by Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry. Analytical Chemistry.
• Nakayama, T., et al. (2007). Method for purification of benzotriazole derivative.

• International Journal of Advance Research, Innovative Ideas and Education. (n.d.). A Review on: Synthesis of Benzotriazole. ijariie.com. [Link]

• Avhad, K. C., & Upadhyay, K. D. (2020). Review on synthetic study of benzotriazole. GSC Biological and Pharmaceutical Sciences. [Link]

• LookChem. (n.d.). What is 1H-Benzotriazole and what are its properties, uses, and synthesis methods?. FAQ. [Link]

• Molbase. (2024). Synthesis of Sodium Benzotriazole. molbase.com. [Link]

• DrugFuture. (n.d.). 1H-Benzotriazole. drugfuture.com. [Link]

• van Leerdam, J. A., et al. (2009). Determination of polar 1H-benzotriazoles and benzothiazoles in water by solid-phase extraction and liquid chromatography LTQ FT Orbitrap mass spectrometry. Journal of Chromatography A. [Link]

• Damschroder, R. E., & Peterson, W. D. (1955). 1,2,3-Benzotriazole. Organic Syntheses. [Link]

• Wikipedia. (n.d.). Benzotriazole. en.wikipedia.org. [Link]

• SIELC Technologies. (n.d.). Separation of 1H-Benzotriazole, sodium salt on Newcrom R1 HPLC column. sielc.com. [Link]

• Davies, T. P., et al. (n.d.). Controlled synthesis of electron deficient nitro-1H-benzotriazoles. Cranfield University. [Link]

• Solubility of Things. (n.d.). Benzotriazole. solubilityofthings.com. [Link]

• International Invention of Scientific Journal. (2021). Synthesis of Benzotriazole Derivatives. iisj.in. [Link]

• Vione, D., et al. (2020). Photocatalytic Transformations of 1H-Benzotriazole and Benzotriazole Derivates. MDPI. [Link]

• Howard, D. K., & Popplewell, A. F. (1967). Purification of benzotriazole.

• CUTM Courseware. (n.d.). To prepare benzotriazole from o-phenylenediamine. courseware.cutm.ac.in. [Link]

• Jones, P. G., et al. (2007). Synthesis and crystal structures of three new benzotriazolylpropanamides. Zeitschrift für Naturforschung B. [Link]

• chemeurope.com. (n.d.). Benzotriazole. chemeurope.com. [Link]

• Ataman Kimya. (n.d.). 1H-BENZOTRIAZOLE. ataman-kimya.com. [Link]

• ResearchGate. (n.d.). Solution Thermodynamics of Benzotriazole in Different Pure Solvents. researchgate.net. [Link]

• Vione, D., et al. (2020). Photocatalytic Transformations of 1H-Benzotriazole and Benzotriazole Derivates. University of Turin. [Link]

• Jellinek, F. C. (1966). Preparation of benzotriazole.

• ResearchGate. (n.d.). Determination of polar 1H-benzotriazoles and benzothiazoles in water by solid-phase extraction and liquid chromatography LTQ FT Orbitrap mass spectrometry. researchgate.net. [Link]

• Asimakopoulos, A. G., et al. (2013). Determination of benzotriazoles and benzothiazoles in human urine by liquid chromatography-tandem mass spectrometry. Analytical and Bioanalytical Chemistry. [Link]

• Janna, H., et al. (2015). Simultaneous determination of trace benzotriazoles and benzothiazoles in water by large-volume injection/gas chromatography–mass spectrometry. Journal of Chromatography A. [Link]

• van Leerdam, J. A., et al. (2009). Determination of polar 1H-benzotriazoles and benzothiazoles in water by solid-phase extraction and liquid chromatography LTQ FT Orbitrap mass spectrometry. KWR Water Research Institute Library. [Link]

• ResearchGate. (n.d.). Determination of Benzotriazole in Industrial Cooling Water by Fluorescence. researchgate.net. [Link]

• ResearchGate. (n.d.). Tautomeric equilibrium between 1H-and 2H-benzotriazole and their atomic numbering. researchgate.net. [Link]

• Andrzejewska, E., et al. (2004). Synthesis and biological activity of 1H-benzotriazole and 1H-benzimidazole analogues--inhibitors of the NTpase/helicase of HCV and of some related Flaviviridae. Bioorganic & Medicinal Chemistry. [Link]

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Technical Support Center: Optimizing NMR Acquisition for Benzotriazole Compounds

Welcome to the technical support center for Nuclear Magnetic Resonance (NMR) spectroscopy of benzotriazole and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the specific challenges encountered during NMR analysis of this important class of heterocyclic compounds. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) presented in a practical, question-and-answer format.

Introduction: The Unique NMR Challenges of Benzotriazoles

Benzotriazoles are a cornerstone in medicinal chemistry and materials science.[1] However, their unique structural features present specific challenges in NMR spectroscopy. Understanding these challenges is the first step toward acquiring high-quality, reproducible data. The primary issues include:

• Prototropic Tautomerism: Benzotriazole exists in a dynamic equilibrium between two identical 1H-tautomers, where the proton on the triazole ring rapidly exchanges between the N1 and N3 positions. At room temperature, this exchange is fast on the NMR timescale, leading to a time-averaged spectrum with a simplified signal pattern.[2]

• Quadrupolar Broadening: The triazole ring contains three nitrogen atoms, with the most abundant isotope, ¹⁴N, being a quadrupolar nucleus (spin I > 1/2). The interaction of the ¹⁴N quadrupole moment with the local electric field gradient can lead to rapid relaxation, which can cause broadening of the signals of adjacent ¹H and ¹³C nuclei.[3][4]

• Solvent and Concentration Effects: The chemical shifts of benzotriazole protons, particularly the N-H proton, are highly sensitive to the solvent environment and sample concentration due to variations in hydrogen bonding and self-aggregation.[5][6]

This guide will provide you with the expertise and field-proven insights to overcome these challenges and optimize your NMR acquisition parameters for benzotriazole compounds.

Part 1: Troubleshooting Common Issues in Benzotriazole NMR

This section addresses the most frequently encountered problems during the NMR analysis of benzotriazoles and provides step-by-step solutions.

Q1: Why are the aromatic proton signals in my benzotriazole spectrum broader than expected?

A1: Peak broadening in the aromatic region of a benzotriazole spectrum can stem from several factors, often related to the unique properties of the molecule.

• Cause 1: Unresolved Coupling to the N-H Proton: The N-H proton can couple to the aromatic protons, but this coupling is often not well-resolved due to the intermediate exchange rate of the N-H proton, leading to signal broadening.

• Cause 2: Quadrupolar Broadening from ¹⁴N: The adjacent ¹⁴N nuclei can induce broadening of the proton signals through quadrupolar relaxation. This effect is more pronounced for protons closer to the triazole ring.[3]

• Cause 3: Sample Concentration and Aggregation: At high concentrations, benzotriazole molecules can self-aggregate through hydrogen bonding, leading to increased viscosity and restricted molecular tumbling, which results in broader lines.[6]

• Cause 4: Poor Shimming: As with any NMR experiment, an inhomogeneous magnetic field will lead to broad peaks.

Troubleshooting Protocol:

• Optimize Shimming: Always begin by carefully shimming the magnetic field using your deuterated solvent.

• Adjust Sample Concentration: Prepare a more dilute sample to minimize aggregation effects.

• Variable Temperature (VT) NMR: Acquire spectra at different temperatures. Increasing the temperature can increase the rate of N-H exchange, potentially sharpening the aromatic signals by decoupling the N-H proton. Conversely, lowering the temperature may slow the exchange enough to resolve the coupling.

• Solvent Selection: Try a different deuterated solvent. A more polar or hydrogen-bond-accepting solvent like DMSO-d₆ can disrupt intermolecular hydrogen bonding.[7]

• Decoupling Experiments: If your spectrometer allows, consider performing ¹H-{¹⁴N} decoupling experiments to reduce quadrupolar broadening effects.

dot graph TD { A[Start: Broad Aromatic Signals] --> B{Is Shimming Optimized?}; B -- No --> C[Re-shim the Magnet]; C --> D{Problem Solved?}; B -- Yes --> E{Is Concentration High?}; E -- Yes --> F[Dilute the Sample]; F --> D; E -- No --> G{Consider N-H Exchange/Quadrupolar Effects}; G --> H[Perform Variable Temperature NMR]; H --> D; G --> I[Change Deuterated Solvent]; I --> D; D -- Yes --> J[End]; D -- No --> K[Consult Instrument Specialist]; } Caption: Troubleshooting workflow for broad aromatic signals.

Q2: The N-H proton signal in my benzotriazole spectrum is very broad or not visible. What can I do?

A2: The N-H proton of benzotriazole is notoriously difficult to observe due to its rapid exchange with residual water in the solvent and its own tautomeric exchange.

• Cause 1: Chemical Exchange: The N-H proton readily exchanges with protons from residual water or other acidic impurities in the NMR solvent, leading to a broad, averaged signal, or even its complete disappearance.

• Cause 2: Quadrupolar Broadening: The adjacent ¹⁴N nuclei can also contribute to the broadening of the N-H signal.[3]

Troubleshooting Protocol:

• Use a Dry Solvent: Employ a freshly opened or properly dried deuterated solvent to minimize the concentration of residual water.

• Low Temperature Acquisition: Cooling the sample can slow down the exchange rate of the N-H proton, resulting in a sharper signal.

• D₂O Exchange: Add a drop of deuterium oxide (D₂O) to your NMR tube, shake it, and re-acquire the spectrum. The N-H proton will exchange with deuterium, causing the signal to disappear, thus confirming its identity.

• Use a Hydrogen-Bonding Solvent: Solvents like DMSO-d₆ can form strong hydrogen bonds with the N-H proton, slowing down its exchange and often resulting in a sharper, more easily observable signal.[7]

Part 2: Optimizing Acquisition Parameters for Different Nuclei

This section provides detailed guidance on setting the key acquisition parameters for ¹H, ¹³C, and ¹⁵N NMR of benzotriazole compounds.

¹H NMR Acquisition Parameters

For routine ¹H NMR of benzotriazoles, the primary goal is to achieve good resolution and signal-to-noise in a reasonable amount of time.

Parameter	Recommended Value	Rationale and Expert Insights
Pulse Width (p1)	Calibrated 90° pulse	A 90° pulse provides the maximum signal intensity per scan. However, for faster repetition, a smaller flip angle (e.g., 30° or 60°) can be used in conjunction with a shorter relaxation delay, which can be more time-efficient for nuclei with long T₁ relaxation times.
Relaxation Delay (d1)	1-5 seconds	For qualitative analysis, a delay of 1-2 seconds is often sufficient. For quantitative analysis, a much longer delay of at least 5 times the longest T₁ of interest is crucial for full relaxation and accurate integration.[8][9]
Acquisition Time (aq)	2-4 seconds	This provides a good balance between resolution and signal-to-noise. A longer acquisition time will improve resolution but also increase the noise level.
Number of Scans (ns)	8-16 for routine samples	The signal-to-noise ratio increases with the square root of the number of scans. Adjust as needed based on your sample concentration.

Pro-Tip: To determine an appropriate relaxation delay for quantitative ¹H NMR, it is highly recommended to perform a T₁ inversion-recovery experiment to measure the longitudinal relaxation times of the protons in your specific benzotriazole derivative.

dot graph LR { subgraph "T1 Inversion-Recovery Workflow" A[Start: Need Accurate T1] --> B(Acquire a series of 1D spectra with varying inversion times 'τ'); B --> C{Plot Signal Intensity vs. τ}; C --> D[Fit the data to an exponential recovery curve]; D --> E[Extract T1 value]; end } Caption: Workflow for T₁ measurement using inversion-recovery.

¹³C NMR Acquisition Parameters

Acquiring high-quality ¹³C NMR spectra of benzotriazoles can be time-consuming due to the low natural abundance of ¹³C and often long T₁ relaxation times, especially for the quaternary carbons of the benzene ring.

Parameter	Recommended Value	Rationale and Expert Insights
Pulse Program	zgpg30 or similar with a 30° pulse angle	Using a smaller flip angle allows for a shorter relaxation delay, which significantly reduces the total experiment time, especially for quaternary carbons with long T₁ values.
Relaxation Delay (d1)	2-5 seconds	While longer delays are needed for full quantitation with a 90° pulse, a 2-5 second delay with a 30° pulse provides a good compromise for routine qualitative spectra.
Acquisition Time (aq)	1-2 seconds	Sufficient for good resolution of the carbon signals.
Number of Scans (ns)	1024 or higher	A large number of scans is typically required to achieve an adequate signal-to-noise ratio for ¹³C NMR.

¹⁵N NMR Acquisition Parameters

Direct observation of ¹⁵N signals is challenging due to the low natural abundance (0.37%) and low gyromagnetic ratio of the ¹⁵N nucleus. Therefore, indirect detection methods are often preferred.

• Recommended Technique: ¹H-¹⁵N HMBC (Heteronuclear Multiple Bond Correlation): This 2D experiment is a powerful tool for observing ¹⁵N chemical shifts indirectly through their coupling to protons over two or three bonds. It is significantly more sensitive than direct ¹⁵N detection.[11]

Parameter	Recommended Value	Rationale and Expert Insights
Pulse Program	hmbcgp or similar	Standard HMBC pulse sequence with gradient selection.
Long-Range Coupling Constant (J)	Optimized for 4-8 Hz	This range is typical for ⁿJ(¹⁵N, ¹H) couplings and will provide good cross-peak intensity.
Relaxation Delay (d1)	1-2 seconds	Based on the proton T₁ relaxation times.
Number of Scans (ns)	16 or higher per increment	A sufficient number of scans is needed to achieve good signal-to-noise in the 2D spectrum.

Pro-Tip: The ¹⁵N chemical shifts of benzotriazoles are sensitive to the electronic environment and can be used to distinguish between different tautomers or substituted derivatives.[12]

Part 3: Quantitative NMR (qNMR) of Benzotriazole Compounds

Quantitative NMR (qNMR) is a powerful technique for determining the purity or concentration of a substance without the need for a compound-specific reference standard.

Q3: How do I set up a qNMR experiment for a benzotriazole derivative?

A3: A successful qNMR experiment relies on careful sample preparation and the selection of appropriate acquisition parameters to ensure accurate and precise results.[13]

Step-by-Step qNMR Protocol:

• Choose a Suitable Internal Standard: The internal standard should have a signal that is well-resolved from the analyte signals, be chemically inert, non-volatile, and have a known purity.

• Accurate Weighing: Precisely weigh both the benzotriazole analyte and the internal standard.

• Complete Dissolution: Ensure both the analyte and the internal standard are completely dissolved in the deuterated solvent.

• Set Quantitative Acquisition Parameters:

  • Relaxation Delay (d1): This is the most critical parameter. Set d1 to at least 5 times the longest T₁ of both the analyte and the internal standard.[9] A delay of 10-30 seconds is a good starting point if the T₁ values are unknown.

  • Pulse Width (p1): Use a calibrated 90° pulse.

  • Number of Scans (ns): Acquire enough scans to achieve a high signal-to-noise ratio (S/N > 250:1 is recommended for high precision).

• Data Processing: Carefully phase and baseline correct the spectrum. Use a global integration region for both the analyte and internal standard signals.

• Calculation: Use the following formula to calculate the purity of your analyte:

  Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * Purity_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • std = internal standard

Recommended Internal Standards for Benzotriazole qNMR:

Internal Standard	Solvent Compatibility	Chemical Shift (approx.)	Comments
Maleic Acid	D₂O, DMSO-d₆, Methanol-d₄	~6.3 ppm (singlet)	A common and reliable standard for polar analytes.
Dimethyl Sulfone	DMSO-d₆, Chloroform-d, Acetone-d₆	~3.0 ppm (singlet)	Useful when the aromatic region is crowded.
1,4-Dinitrobenzene	DMSO-d₆, Chloroform-d, Acetone-d₆	~8.4 ppm (singlet)	Provides a signal in the downfield region, away from many analyte signals.[5]
Benzoic Acid	DMSO-d₆, Methanol-d₄	~7.5-8.0 ppm (multiplets)	Can be used if its signals do not overlap with the analyte.[13]

dot graph TD { A[Start: qNMR Analysis] --> B{Select & Weigh Internal Standard and Analyte}; B --> C{Dissolve Completely in Deuterated Solvent}; C --> D{Set Quantitative Parameters (d1 >= 5*T1)}; D --> E[Acquire Spectrum with High S/N]; E --> F{Process Data (Phase, Baseline, Integrate)}; F --> G[Calculate Purity/Concentration]; G --> H[End]; } Caption: Workflow for quantitative NMR (qNMR) analysis.

References

• Quantitative NMR Spectroscopy. (2017).
• Tobin, J. (2022). Quantitative NMR Spectroscopy. Acanthus Research.
• Simmler, C., Napolitano, J. G., McAlpine, J. B., Chen, S. N., & Pauli, G. F. (2014). Universal quantitative NMR analysis of botanicals. Fitoterapia, 93, 1-13.
• Viant, M. R., & Tiret, B. (2023). Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists. Metabolites, 13(6), 728.
• qNMR (quantitative NMR)
• Mahajan, S., & Singh, I. P. (2013). Expanding the Analytical Toolbox: Pharmaceutical Application of Quantitative NMR. Journal of pharmaceutical and biomedical analysis, 78-79, 219-228.
• Harris, R. K., & Becker, E. D. (2002). NMR nomenclature. Nuclear spin properties and conventions for chemical shifts (IUPAC Recommendations 2001). Pure and Applied Chemistry, 73(11), 1795-1818.
• Chirality Sensing of N-Heterocycles via 19F NMR. (2021).
• Introduction to qNMR Part III - Relax
• Quantitative NMR - Technical Details and TraceCERT® Certified Reference M
• Maniara, G., Rajamoorthi, K., Rajan, S., & Stockton, G. W. (1998). Survey and qualification of internal standards for quantification by 1H NMR spectroscopy. Analytical chemistry, 70(23), 4921-4928.
• GSC Biological and Pharmaceutical Sciences, 2024, 29(02), 271–285
• Band-selective NMR experiments for suppression of unwanted signals in complex mixtures. (2020). RSC Advances, 10(58), 35249-35255.
• Validation and implementation of qNMR as platform methods of oligonucleotides and peptides. (2024). Bruker.
• qNMR of mixtures: what is the best solution to signal overlap? (2014). Mestrelab Research.
• 12C/13C Isotope Effects on 1H T1 Relaxation Times. (2020). University of Ottawa NMR Facility Blog.
• 3D 1H–13C–14N correlation solid-state NMR spectrum. (2008). Journal of Magnetic Resonance, 193(2), 321-325.
• Attached Nitrogen Test by 13C-14N Solid-State NMR Spectroscopy for the Structure Determination of Heterocyclic Isomers. (2018). Organic letters, 20(15), 4561-4565.
• Experimental (13C NMR) and theoretical (ab initio molecular orbital calculations) studies on the prototropic tautomerism of benzotriazole and some derivatives symmetrically substituted on the benzene ring. (2007). The Journal of Physical Chemistry A, 111(28), 6501-6509.
• Experimental strategies for 13C–15N dipolar NMR spectroscopy in liquid crystals at the natural isotopic abundance. (2011). Physical Chemistry Chemical Physics, 13(28), 12852-12862.
• 1H-Benzotriazole(95-14-7) 13C NMR spectrum. ChemicalBook.
• 13C-NMR Chemical Shifts in 1,3-Benzazoles as a Tautomeric Ratio Criterion. (2020). Molecules, 25(21), 5038.
• Computational NMR Study of Benzothienoquinoline Heterohelicenes. (2024). Molecules, 29(14), 3368.
• 1H chemical shifts in NMR. Part 18.1 Ring currents and π-electron effects in hetero-aromatics. (2001). Magnetic Resonance in Chemistry, 39(12), 749-757.
• Enhancing the resolution of 1H and 13C solid-state NMR spectra by reduction of anisotropic bulk magnetic susceptibility broadening. (2016). Physical Chemistry Chemical Physics, 18(3), 1956-1966.
• 1H chemical shifts in NMR, part 18 1.
• Advanced NMR techniques for structural characterization of heterocyclic structures. (2012). Edições IPB.
• Top: Pulse sequence schemes to estimate ¹³C T1 relaxation times based... (2022).
• Mechanistic insight into the degradation of 1H-benzotriazole and 4-methyl-1H-benzotriazole by •OH-based advanced oxidation process and toxicity assessment. (2023). Chemosphere, 314, 137681.
• Synthesis, morphology and theoretical calculation of 1H-benzotriazole aceto-hydrazide. (2016). Journal of Chemical and Pharmaceutical Research, 8(8), 633-638.
• A Practical Review of NMR Lineshapes for Spin-1/2 and Quadrupolar Nuclei in Disordered Materials. (2020). Applied Sciences, 10(15), 5348.
• How to avoid a broad signal in H-NMR spectra due to self-aggregation between analyte molecules? (2013).
• 15N NMR spectroscopic and theoretical GIAO-DFT studies for the unambiguous characterization of disubstituted 1,2,3-triazoles. (2011). Organic & Biomolecular Chemistry, 9(20), 7049-7055.
• Optimization for the synthesis of benzotriazoles under various solvents a,b. (2014).
• ¹H-NMR of: (A) reaction mixture of benzotriazole (1a) with... (2018).
• Spectroscopic Characterization of Benzotriazole: A Technical Guide. (2025). Benchchem.

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Technical Support Center: Stabilizing 3-Benzotriazol-1-yl-butyric Acid in Solution

Welcome to the technical support center for 3-Benzotriazol-1-yl-butyric acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for challenges encountered when working with this compound in solution. Our goal is to equip you with the scientific understanding and practical methodologies to ensure the stability and integrity of your experiments.

I. Understanding the Molecule: Key Physicochemical Characteristics

3-Benzotriazol-1-yl-butyric acid is a derivative of benzotriazole, a heterocyclic compound known for its high stability. The benzotriazole ring is generally resistant to degradation by acids, alkalis, and mild oxidizing or reducing agents[1][2]. However, the introduction of the butyric acid side chain creates a molecule with both aromatic and aliphatic carboxylic acid characteristics, which can influence its solubility and stability in solution[3].

While specific stability data for 3-Benzotriazol-1-yl-butyric acid is not extensively documented in publicly available literature, we can infer its behavior based on the known properties of benzotriazoles and carboxylic acids. The primary points of potential instability are the carboxylic acid group and the linkage to the benzotriazole ring.

II. Frequently Asked Questions (FAQs)

Here we address some of the common questions and challenges faced by researchers working with 3-Benzotriazol-1-yl-butyric acid.

Q1: My 3-Benzotriazol-1-yl-butyric acid is not dissolving properly. What solvents should I use?

A1: The solubility of 3-Benzotriazol-1-yl-butyric acid is governed by the polarity of the solvent and its ability to form hydrogen bonds[3]. Due to its dual chemical nature, a single solvent may not always be optimal.

• Recommended Solvents: Start with polar aprotic solvents such as Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF). Polar protic solvents like ethanol and methanol can also be effective, though solubility might be lower.

• Co-Solvent Systems: A highly effective strategy is to use a co-solvent system. For example, dissolving the compound in a minimal amount of DMSO before adding your aqueous buffer can significantly improve solubility.

• pH Adjustment: For aqueous solutions, adjusting the pH can enhance solubility. As a carboxylic acid, deprotonating the carboxyl group by raising the pH above its pKa will increase its solubility in water.

Q2: I am concerned about the stability of my stock solution. How should I prepare and store it?

A2: The stability of your stock solution is critical for reproducible experimental results. Here are our recommendations for preparation and storage:

• Solvent Choice: Prepare high-concentration stock solutions in anhydrous DMSO or ethanol. These solvents are less likely to participate in degradation reactions compared to water.

• Storage Conditions: Store stock solutions at -20°C or -80°C in small, single-use aliquots to minimize freeze-thaw cycles. Protect from light by using amber vials or by wrapping the vials in aluminum foil, as benzotriazole derivatives can be susceptible to photodegradation[4].

Q3: Can 3-Benzotriazol-1-yl-butyric acid degrade in my aqueous experimental buffer?

A3: Yes, degradation in aqueous solutions is possible, primarily through hydrolysis or photodegradation.

• Hydrolysis: While the benzotriazole ring itself is stable, the linkage to the butyric acid side chain could be susceptible to hydrolysis, especially at extreme pH values and elevated temperatures. Some benzotriazole esters have shown stability in the pH range of 5.0-8.0[5]. It is prudent to maintain your experimental solutions within a similar pH range if possible.

• Photodegradation: Benzotriazoles can undergo photodegradation upon exposure to UV light[4]. Therefore, it is crucial to protect your solutions from light during experiments.

Q4: How can I check if my compound has degraded?

A4: The most reliable method for assessing the stability of your compound is through analytical techniques such as High-Performance Liquid Chromatography (HPLC)[6][7]. A stability-indicating HPLC method can separate the parent compound from its potential degradation products. A decrease in the peak area of the parent compound over time is a clear indicator of degradation.

III. Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues encountered during experiments with 3-Benzotriazol-1-yl-butyric acid.

Observed Issue	Potential Cause	Troubleshooting Steps
Precipitation in aqueous buffer	Poor solubility or compound instability.	1. Increase the proportion of co-solvent (e.g., DMSO). 2. Adjust the pH of the buffer to enhance solubility. 3. Filter the solution through a 0.22 µm filter to remove any undissolved particles. 4. Perform a stability check using HPLC to rule out degradation.
Inconsistent experimental results	Degradation of the compound in stock or working solutions.	1. Prepare fresh stock and working solutions. 2. Minimize the time working solutions are kept at room temperature and exposed to light. 3. Validate the stability of the compound under your specific experimental conditions using the protocol outlined in Section IV.
Appearance of new peaks in HPLC analysis	Compound degradation.	1. Identify the conditions (e.g., pH, temperature, light exposure) that are leading to degradation. 2. Modify your experimental protocol to avoid these conditions. 3. If degradation is unavoidable, ensure that it is consistent across all experiments and account for it in your data analysis.

IV. Experimental Protocol: Assessing the Stability of 3-Benzotriazol-1-yl-butyric Acid in Solution

Given the limited direct stability data for this specific compound, it is essential for researchers to empirically determine its stability under their unique experimental conditions. This protocol provides a framework for a self-validating stability study.

Objective: To determine the stability of 3-Benzotriazol-1-yl-butyric acid in a specific solution over time and under various conditions.

Materials:

• 3-Benzotriazol-1-yl-butyric acid

• High-purity solvent for stock solution (e.g., DMSO, Ethanol)

• Experimental buffer or solution of interest

• HPLC system with a suitable detector (e.g., UV-Vis)

• C18 HPLC column

• Mobile phase (e.g., acetonitrile and water with formic acid)

• Temperature-controlled incubator/water bath

• Light-protected containers (e.g., amber vials)

Methodology:

• Preparation of Stock Solution:

  • Accurately weigh and dissolve 3-Benzotriazol-1-yl-butyric acid in the chosen high-purity organic solvent to create a concentrated stock solution (e.g., 10 mM).

• Preparation of Test Solutions:

  • Dilute the stock solution with your experimental buffer to the final working concentration.

  • Prepare separate aliquots for each condition to be tested (e.g., different pH values, temperatures, light vs. dark).

• Incubation:

  • Store the test solutions under the desired experimental conditions.

  • For temperature studies, use a calibrated incubator or water bath. For photostability studies, expose one set of samples to your typical laboratory lighting conditions while keeping a parallel set in the dark.

• Time-Point Analysis:

  • At designated time points (e.g., 0, 2, 4, 8, 24, and 48 hours), take an aliquot from each test solution for HPLC analysis.

  • The initial time point (T=0) serves as the baseline.

• HPLC Analysis:

  • Develop a stability-indicating HPLC method capable of separating the parent compound from potential degradants. A gradient method using a C18 column with a mobile phase of acetonitrile and water containing 0.1% formic acid is a good starting point.

  • Inject the samples and record the chromatograms.

• Data Analysis:

  • Calculate the peak area of the 3-Benzotriazol-1-yl-butyric acid peak at each time point.

  • Express the stability as the percentage of the initial peak area remaining at each subsequent time point.

  • A loss of more than 5-10% of the parent compound is often considered significant degradation.

Workflow Diagram

Caption: Workflow for assessing the stability of 3-Benzotriazol-1-yl-butyric acid.

V. Logical Relationships in Stability Assessment

The stability of 3-Benzotriazol-1-yl-butyric acid in solution is a multifactorial issue. The following diagram illustrates the key relationships between the compound's properties and the experimental conditions that influence its stability.

Caption: Factors influencing the solution stability of 3-Benzotriazol-1-yl-butyric acid.

VI. Concluding Remarks

Ensuring the stability of 3-Benzotriazol-1-yl-butyric acid in solution is paramount for the validity and reproducibility of your research. By understanding the compound's chemical nature and systematically evaluating its stability under your specific experimental conditions, you can mitigate risks of degradation and generate reliable data. This guide provides a comprehensive framework for troubleshooting common issues and proactively assessing the stability of your solutions.

References

• Lindquist, E., & Yang, Y. (2011). Degradation of benzoic acid and its derivatives in subcritical water. Journal of Chromatography A, 1218(15), 2146–2152. [Link]

• Liu, G., et al. (2013). Photodegradation of three benzotriazoles induced by four FeIII–carboxylate complexes in water under ultraviolet irradiation. Environmental Chemistry, 10(3), 196-204. [Link]

• Liu, Y.-S., et al. (2011). Biodegradation of three selected benzotriazoles under aerobic and anaerobic conditions. Water Research, 45(16), 5005–5014. [Link]

• Gomes, A., et al. (2022). Fast Screening Methods for the Analysis of Topical Drug Products. Pharmaceutics, 14(9), 1883. [Link]

• Chen, Y., et al. (2005). Stable Benzotriazole Esters as Mechanism-Based Inactivators of the Severe Acute Respiratory Syndrome 3CL Protease. Bioorganic & Medicinal Chemistry Letters, 15(21), 4755-4759. [Link]

• Kilic, T., et al. (2025). An HPLC/CAD method for determination of fatty acids in metered dose inhalation products. ACG Publications. [Link]

• Wong, A. W., & Datla, A. (2005). Assay and Stability Testing. In S. Ahuja & M. W. Dong (Eds.), Handbook of Pharmaceutical Analysis by HPLC (Vol. 6, pp. 335-358). Elsevier. [Link]

• PubChem. (n.d.). 1H-Benzotriazole. National Center for Biotechnology Information. [Link]

Sources

• 1. Synthesis, Physical Properties, Chemical Reactivity of Benzotriazole_Chemicalbook [chemicalbook.com]
• 2. 1H-Benzotriazole | C6H5N3 | CID 7220 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Stable Benzotriazole Esters as Mechanism-Based Inactivators of the Severe Acute Respiratory Syndrome 3CL Protease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. kinampark.com [kinampark.com]

Technical Support Center: Method Validation for 3-Benzotriazol-1-yl-butyric acid Analysis

Welcome to the technical support center for the analytical method validation of 3-Benzotriazol-1-yl-butyric acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the validation of quantitative analytical methods for this compound. Our focus is on providing not just procedural steps, but the scientific rationale behind them to ensure robust and reliable data.

Introduction to Method Validation

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose. For the quantitative analysis of 3-Benzotriazol-1-yl-butyric acid, a robustly validated method ensures that the measurements of concentration are accurate, precise, and specific. This is a critical requirement in regulated environments, as outlined in the International Council for Harmonisation (ICH) Q2(R1) guideline, "Validation of Analytical Procedures: Text and Methodology"[1][2]. A properly validated method provides confidence in the reported data throughout the lifecycle of a drug product.

This guide will address common questions and troubleshooting scenarios related to validating a High-Performance Liquid Chromatography (HPLC) method for 3-Benzotriazol-1-yl-butyric acid.

Frequently Asked Questions (FAQs) and Troubleshooting

Here we address specific issues you may encounter during your experiments.

System Suitability Failures

Question: My system suitability test (SST) failed. The peak tailing factor is out of specification (> 2.0). What should I do?

Answer: Peak tailing is a common issue, especially with acidic compounds like 3-Benzotriazol-1-yl-butyric acid. It often indicates secondary interactions between the analyte and the stationary phase. Here's a systematic approach to troubleshooting:

• Mobile Phase pH: The carboxyl group on your analyte has a pKa. If the mobile phase pH is close to or above the pKa, the analyte will be ionized, which can lead to interactions with residual, acidic silanol groups on the silica-based C18 column[3].

  • Solution: Lower the mobile phase pH. A pH of 2.5-3.0, achieved by adding a small amount of an acid like phosphoric acid or formic acid, will ensure the butyric acid moiety is fully protonated, minimizing these secondary interactions.[4][5]

• Column Condition: The column may be contaminated or degraded.

  • Solution: Flush the column with a strong solvent, like acetonitrile or isopropanol, to remove any strongly retained compounds. If the problem persists, the column may need to be replaced.

• Sample Overload: Injecting too much sample can lead to peak distortion.[6]

  • Solution: Reduce the injection volume or the concentration of your sample.

Question: My retention time is shifting between injections. Why is this happening?

Answer: Retention time instability can be caused by several factors:[7]

• Column Equilibration: The column may not be fully equilibrated with the mobile phase.

  • Solution: Ensure the column is flushed with at least 10-20 column volumes of the mobile phase before starting the analysis.

• Mobile Phase Composition: Inconsistent mobile phase preparation can lead to shifts in retention time.

  • Solution: Prepare fresh mobile phase daily and ensure accurate measurements of all components. If using a gradient, ensure the pump is mixing the solvents correctly.

• Temperature Fluctuations: Changes in column temperature will affect retention time.

  • Solution: Use a column oven to maintain a constant temperature.

Linearity and Range Issues

Question: My calibration curve is not linear and has a poor correlation coefficient (R² < 0.99). What are the possible causes?

Answer: A non-linear calibration curve can stem from several sources:

• Detector Saturation: At high concentrations, the detector response may no longer be proportional to the analyte concentration.

  • Solution: Extend the calibration range to lower concentrations or dilute your high-concentration standards.

• Sample Preparation Error: Inaccurate dilutions of your stock solutions will lead to a non-linear response.

  • Solution: Carefully prepare new standards and ensure all volumetric glassware is properly calibrated.

• Inappropriate Range: The selected concentration range may not be appropriate for the method.

  • Solution: The analytical range should be chosen based on the intended application of the method. For an assay of a drug substance, this might be 80% to 120% of the target concentration.[1][2]

Accuracy and Precision Problems

Question: My accuracy (recovery) results are consistently low. What could be the cause?

Answer: Low recovery indicates a systematic loss of analyte during the analytical process.

• Sample Extraction: If your sample requires an extraction step (e.g., from a complex matrix), the extraction efficiency may be low.

  • Solution: Optimize the extraction procedure. This could involve changing the extraction solvent, adjusting the pH, or using a different extraction technique like solid-phase extraction (SPE).

• Analyte Instability: 3-Benzotriazol-1-yl-butyric acid may be degrading in the sample solvent or under the analytical conditions.

  • Solution: Investigate the stability of the analyte in the chosen solvent. This is a part of method validation known as solution stability. Consider using a different diluent or protecting the samples from light and temperature extremes.

Question: My precision is poor, with a high Relative Standard Deviation (%RSD) on replicate injections. What should I check?

Answer: Poor precision points to random errors in the analytical system.[8][9]

• Injector Performance: The autosampler may not be injecting consistent volumes.

  • Solution: Check the injector for air bubbles and ensure the syringe is functioning correctly. Perform injector precision tests.

• Pump Fluctuation: Inconsistent flow from the HPLC pump will cause variations in peak area.

  • Solution: Degas the mobile phase to remove dissolved air and check the pump's check valves for any issues.

• Inconsistent Sample Preparation: Variability in sample preparation will lead to imprecise results.

  • Solution: Ensure a consistent and well-documented sample preparation procedure is followed.

Troubleshooting Workflow Diagram

The following diagram illustrates a logical workflow for troubleshooting common HPLC issues during method validation.

Caption: A decision-tree diagram for troubleshooting common HPLC issues.

Detailed Experimental Protocols

Here are step-by-step methodologies for key validation experiments. These are based on a hypothetical, yet scientifically plausible, HPLC method for 3-Benzotriazol-1-yl-butyric acid.

Hypothetical HPLC Method

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Phosphoric Acid in Water
Mobile Phase B	Acetonitrile
Gradient	60% A to 40% A over 10 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 275 nm
Injection Volume	10 µL
Sample Diluent	Acetonitrile:Water (50:50)

Protocol 1: System Suitability Testing (SST)

Objective: To verify that the chromatographic system is adequate for the intended analysis.[10][11][12]

Procedure:

• Prepare a standard solution of 3-Benzotriazol-1-yl-butyric acid at a working concentration (e.g., 100 µg/mL).

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Make five replicate injections of the standard solution.

• Calculate the parameters listed in the acceptance criteria table below.

Acceptance Criteria for System Suitability

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	≥ 2000
%RSD of Peak Area	≤ 2.0%
%RSD of Retention Time	≤ 1.0%

Protocol 2: Specificity (Forced Degradation Study)

Objective: To demonstrate that the analytical method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components. A forced degradation study is a key part of this.[4][13]

Procedure:

• Expose the 3-Benzotriazol-1-yl-butyric acid drug substance to the following stress conditions:

  • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

  • Oxidation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Dry heat at 105°C for 48 hours.

  • Photolytic Degradation: Expose to light (ICH Q1B) for an appropriate duration.

• Prepare samples of the stressed material for HPLC analysis.

• Analyze the stressed samples along with an unstressed control.

• Evaluate the chromatograms for the resolution between the parent peak (3-Benzotriazol-1-yl-butyric acid) and any degradation product peaks.

Acceptance Criteria:

• The method is considered stability-indicating if all degradation product peaks are adequately resolved from the parent peak (Resolution > 2.0).

• Peak purity analysis (using a Diode Array Detector) should confirm that the parent peak is spectrally pure in the presence of degradants.

Method Validation Workflow Diagram

This diagram outlines the typical sequence of experiments in a full method validation.

Caption: A typical workflow for analytical method validation.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Forced Degradation to Develop Stability-indicating Methods. Pharmaceutical Outsourcing. [Link]

• ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities. American Pharmaceutical Review. [Link]

• Overview on Development and Validation of Force Degradation Studies with Stability Indicating Methods. SciSpace. [Link]

• What Are HPLC System Suitability Tests and Their Importance?. Altabrisa Group. [Link]

• System Suitability in HPLC Analysis. Pharmaguideline. [Link]

• HPLC method validation and application for organic acid analysis in wine after solid-phase extraction. Macedonian Journal of Chemistry and Chemical Engineering. [Link]

• System suitability Requirements for a USP HPLC Method - Tips & Suggestions. Chromservis. [Link]

• Importance of Forced Degradation In Stability-Indicating Methods. ARL Bio Pharma. [Link]

• System Suitability Test in HPLC – Key Parameters Explained. Assay Analytica. [Link]

• development of forced degradation and stability indicating studies for drug substance and drug product. International Journal of Research in Pharmacology & Pharmacotherapeutics. [Link]

• Quality Guidelines. ICH. [Link]

• Overview on Development and Validation of Force Degradation Studies with Stability Indicating Methods. ResearchGate. [Link]

• Separation of 4-Methyl-1,2,3-benzotriazole on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro!. PharmaCores. [Link]

• A Detailed Study of Validation Parameters and System Suitability Test in HPLC. Research Journal of Pharmaceutical, Biological and Chemical Sciences. [Link]

• HPLC Troubleshooting Guide. ACE HPLC Columns. [Link]

• Expert Guide to Troubleshooting Common HPLC Issues. AELAB. [Link]

Sources

• 1. Determination of benzotriazoles and benzothiazoles in human urine by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cdn.hach.com [cdn.hach.com]
• 3. 1H-Benzotriazole [webbook.nist.gov]
• 4. Separation of 1H-Benzotriazole, sodium salt on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. Separation of 4-Methyl-1,2,3-benzotriazole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. Determination of Benzotriazole by HPLC [lhjyhxfc.mat-test.com]
• 7. Benzotriazole - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. CN108572228B - A kind of HPLC determination method of 5-butylbenzotriazole and impurities thereof - Google Patents [patents.google.com]
• 11. shimadzu.com [shimadzu.com]
• 12. Determination of benzotriazole and benzothiazole derivatives in marketed fish by double-vortex-ultrasonic assisted matrix solid-phase dispersion and ultrahigh-performance liquid chromatography-high resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. waterboards.ca.gov [waterboards.ca.gov]

Reference Data & Comparative Studies

"structure-activity relationship comparison of benzotriazole analogs"

Topic: "Structure-Activity Relationship Comparison of Benzotriazole Analogs" Content Type: Publish Comparison Guide

Executive Summary & Strategic Rationale

The benzotriazole scaffold serves as a critical bioisostere for the purine nucleus, making it a privileged structure in the design of ATP-competitive kinase inhibitors. While 1H-benzotriazole is ubiquitous in industrial applications, its 4,5,6,7-tetrabromo-derivative (TBBt) has emerged as a reference standard for Casein Kinase 2 (CK2) inhibition.[1]

This guide objectively compares the structure-activity relationship (SAR) of TBBt (Parent) against its N1- and N2-substituted analogs , specifically focusing on the superior potency and solubility profiles of N2-regioisomers. We further contrast this scaffold with benzimidazole alternatives to delineate the specific utility of the triazole nitrogen arrangement in binding affinity.

Mechanistic Foundation: The Purine Bioisostere

The efficacy of benzotriazole in kinase inhibition is driven by two primary molecular interactions:

• Purine Mimicry: The triazole ring mimics the adenine portion of ATP, allowing insertion into the hinge region of the kinase binding pocket.

• Halogen Bonding: In polyhalogenated derivatives like TBBt, bromine atoms function not merely as hydrophobic bulk but as specific Lewis acids (sigma-holes) that form halogen bonds with carbonyl oxygens in the protein backbone (e.g., Val116 in CK2α).

Visualization: Mechanistic Logic Flow

The following diagram illustrates the decision matrix for optimizing benzotriazole leads based on the target pocket characteristics.

Figure 1: SAR Decision Tree for Benzotriazole Optimization. Note the critical divergence at N-substitution, where N2-isomers typically yield superior kinase inhibition profiles.

Comparative SAR Analysis: TBBt vs. N-Substituted Analogs[2]

The Regioisomer Effect (N1 vs. N2)

A common pitfall in benzotriazole derivatization is the lack of regiocontrol. Experimental data confirms that N2-substituted isomers consistently outperform N1-isomers in CK2 inhibition.[2]

• N1-Substitution: Often disrupts the hydrogen bonding network required for the "hinge binder" motif. The substituent projects into a sterically restricted region of the ATP pocket.

• N2-Substitution: Projects the substituent towards the solvent-accessible front of the pocket. This allows for the attachment of solubilizing groups (like hydrazides or carboxylic acids) without compromising the core binding of the tetrabromo-ring.

Hydrophobic vs. Hydrophilic Tails

While TBBt is potent, its poor water solubility limits cellular efficacy.

• Esters (Hydrophobic): Maintain potency but suffer from poor solubility.

• Hydrazides/Acids (Hydrophilic): Introduction of an acetic acid hydrazide moiety at N2 retains sub-micromolar inhibitory activity (IC50 = 0.13 µM) while significantly improving lipophilicity profiles for membrane permeability compared to the free acid.

Comparative Data Dashboard

The table below summarizes the inhibitory concentration (IC50) against CK2α and cellular efficacy (MCF-7 Breast Cancer line).

Compound Class	Substitution	Regioisomer	CK2α IC50 (µM)	MCF-7 IC50 (µM)	SAR Insight
TBBt (Reference)	None	-	0.50	>10	High potency, poor solubility/permeability.
TBBt-Ester	-CH₂COOEt	N1	1.25	>50	N1 position reduces affinity; steric clash.
TBBt-Ester	-CH₂COOEt	N2	0.20	12.5	N2 position restores affinity; improved lipophilicity.
TBBt-Hydrazide	-CH₂CONHNH₂	N2	0.13	9.1	Best in Class. H-bonding with Asp175/Lys68.
TBBt-Acid	-CH₂COOH	N2	0.15	28.0	Potent enzyme inhibitor, but poor cell permeability.

Data Source: Derived from comparative studies of polyhalogenated benzotriazoles (Refs 1, 2).

Validated Experimental Protocol

Synthesis of N2-(Acetic Acid Hydrazide)-4,5,6,7-Tetrabromobenzotriazole Objective: Synthesize the high-potency N2-hydrazide analog to overcome TBBt solubility issues.

Reaction Workflow Visualization

Figure 2: Synthetic pathway for the N2-hydrazide derivative. Note that N2-alkylation is often favored or separable due to symmetry considerations.

Step-by-Step Methodology

Step 1: N-Alkylation (Esterification)

• Dissolve: Dissolve 4,5,6,7-tetrabromobenzotriazole (1.0 eq) in anhydrous acetone.

• Base Addition: Add anhydrous

  (1.5 eq) and stir at room temperature for 30 minutes to generate the anion.

• Alkylation: Dropwise add ethyl bromoacetate (1.1 eq).

• Reflux: Heat to reflux for 4-6 hours. Monitor via TLC (Hexane:EtOAc 8:2).

• Workup: Filter inorganic salts while hot. Evaporate solvent.

• Purification: The residue contains N1 and N2 isomers.[2] Recrystallize from ethanol. The N2-isomer typically crystallizes preferentially or has a distinct Rf value (higher) allowing separation by silica column chromatography.

Step 2: Hydrazinolysis

• Suspend: Suspend the purified N2-ester (1.0 eq) in absolute ethanol.

• React: Add hydrazine hydrate (99%, 5.0 eq).

• Reflux: Reflux for 3 hours. The solid ester will dissolve, and the product often precipitates upon cooling.

• Isolate: Cool to 0°C. Filter the precipitate, wash with cold ethanol, and dry under vacuum.

• Validation: Confirm structure via IR (appearance of -NHNH2 peaks at 3300-3200 cm⁻¹) and melting point.

Molecular Interaction Map

Understanding the binding mode is crucial for further optimization. The N2-hydrazide derivative engages in a unique "water-bridge" mimicry.

Figure 3: Interaction Map of N2-Hydrazide TBBt in CK2 Active Site. The N2-tail anchors the molecule via H-bonds to Asp175 and Lys68, enhancing potency over the parent TBBt.

Conclusion

For researchers targeting CK2 or similar kinases, the N2-substituted tetrabromobenzotriazole scaffold offers a superior balance of potency and solubility compared to N1-isomers or the unmodified parent compound.[2] The N2-hydrazide derivative, in particular, represents a validated lead structure, leveraging the "sigma-hole" effect of bromine atoms while utilizing the N2-tail to engage conserved catalytic residues.

References

• CK2 inhibition, lipophilicity and anticancer activity of new N1 versus N2-substituted tetrabromobenzotriazole regioisomers. Source: Royal Society of Chemistry (RSC) / MedChemComm URL:[Link]

• Benzotriazole scaffold: An overview of antiproliferative potential, mechanisms of action, and structure-activity relationships. Source: Archiv der Pharmazie (Wiley) URL:[Link]

• New inhibitors of protein kinase CK2, analogues of benzimidazole and benzotriazole. Source: Molecular and Cellular Biochemistry (PubMed) URL:[3][Link]

• Synthesis and antifungal activity of benzimidazole, benzotriazole and aminothiazole derivatives. Source: Research in Pharmaceutical Sciences (NCBI) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. CK2 inhibition, lipophilicity and anticancer activity of new N1versus N2-substituted tetrabromobenzotriazole regioisomers - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. New inhibitors of protein kinase CK2, analogues of benzimidazole and benzotriazole - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

3-Benzotriazol-1-yl-butyric Acid: Proper Disposal &amp; Handling Procedures

Executive Summary & Chemical Profile

Immediate Directive: Do NOT dispose of 3-Benzotriazol-1-yl-butyric acid (or its derivatives) down the drain. While the carboxylic acid moiety suggests water solubility and potential for neutralization, the benzotriazole core is a persistent environmental pollutant with significant aquatic toxicity.

This guide supersedes general "organic acid" disposal protocols by integrating environmental persistence data with standard safety measures.

Chemical Identification & Waste Characterization

Parameter	Data	Operational Implication
Chemical Name	3-Benzotriazol-1-yl-butyric acid	Primary Label Identifier
CAS Number	654-13-7	Use for Waste Manifesting
Molecular Formula	C₁₀H₁₁N₃O₂	Nitrogen content requires incineration
Hazard Class	Irritant (Eye/Skin), Aquatic Chronic 2	H411: Toxic to aquatic life with long-lasting effects
Physical State	Solid (White/Off-white powder)	Dust control measures required
Acidity (pKa)	~4.8 (Carboxylic acid)	Incompatible with strong bases/oxidizers

Hazard Analysis & Scientific Rationale

As researchers, we often categorize waste by functional group. However, for this compound, the molecular core dictates the disposal path, not the functional tail.

The "Dual-Nature" Risk

• The Butyric Acid Tail (Immediate Safety): This portion provides acidity. In the presence of strong bases, it generates heat. In the presence of strong oxidizers, it acts as a fuel source.

• The Benzotriazole Ring (Environmental Fate): This is the critical disposal factor. Benzotriazoles are:

  • Resistant to Biodegradation: They inhibit microbial activity, meaning they pass through municipal wastewater treatment plants (WWTPs) largely unchanged.

  • UV Stable: Used industrially as UV stabilizers, they do not easily photodegrade in surface waters.

  • Metal Complexing: They mobilize heavy metals in aquatic environments.

Expert Insight: Standard neutralization (pH adjustment) renders the acid harmless but leaves the toxic benzotriazole ring intact. Therefore, elementary neutralization followed by drain disposal is a violation of environmental stewardship and likely local regulations.

Operational Disposal Protocol

Phase 1: Pre-Disposal Stabilization

Before moving waste to the central accumulation area, ensure the material is stable.

• Solid Waste:

  • Do not dissolve solid 3-Benzotriazol-1-yl-butyric acid solely for disposal. This increases waste volume and spill risk.

  • Collect as "Solid Hazardous Waste (Toxic/Irritant)."

• Liquid Waste (Mother Liquors/Solvents):

  • If the compound is dissolved in organic solvents (e.g., DCM, Ethyl Acetate), the solvent dictates the primary waste stream (Halogenated vs. Non-Halogenated).

  • Crucial: The waste tag must explicitly list "Benzotriazole derivative" to alert the disposal vendor to the nitrogen content.

Phase 2: Segregation & Packaging

Follow this decision matrix to ensure zero cross-contamination.

Figure 1: Decision logic for segregating benzotriazole-based waste streams. Note that all paths lead to destruction (incineration) rather than treatment/discharge.

Phase 3: Labeling Requirements

Your waste tag must be specific to prevent downstream accidents. Use the following template:

• Chemical Name: 3-Benzotriazol-1-yl-butyric acid (Solution or Solid)

• Constituents: [List Solvents if applicable] + Benzotriazole derivative

• Hazard Checkboxes: [x] Irritant [x] Toxic [ ] Flammable (if solvent based)

• Special Note: "Contains Nitrogen Heterocycle - DO NOT SEWER."

Emergency Response (Spills)

Because this compound is a solid irritant, dust generation is the primary acute risk during a spill.

• PPE: Wear nitrile gloves, lab coat, and safety goggles . If powder is fine/dusty, use an N95 or P100 particulate respirator.

• Containment: Do not dry sweep. Misting the powder slightly with water (if safe) or using a damp paper towel prevents airborne dust.

• Cleanup:

  • Scoop material into a disposable container.

  • Wipe the area with a soap/water solution.[1]

  • Disposal of Debris: All cleanup materials (paper towels, gloves) must be treated as hazardous chemical waste, not regular trash.

Regulatory & Compliance Context (RCRA/EPA)

While 3-Benzotriazol-1-yl-butyric acid is not explicitly listed on the EPA's "P" or "U" lists (unlike some specific pesticides), it falls under the "Cradle-to-Grave" responsibility.

• Waste Coding: If the waste exhibits toxicity characteristics, it must be coded accordingly. However, it is most frequently managed as Non-Regulated chemical waste that requires incineration due to the H411 (Aquatic Chronic) GHS classification.

• Destruction Method: The only acceptable destruction method is High-Temperature Incineration . This ensures the breakdown of the triazole ring into nitrogen oxides (scrubbed) and CO₂, preventing environmental accumulation.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 313450, 2-(benzotriazol-1-yl)acetic acid (Structural Analog). Retrieved from [Link]

• European Chemicals Agency (ECHA). Benzotriazole: Substance Information and Environmental Classification.[2][3] Retrieved from [Link]

Sources

• 1. lobachemie.com [lobachemie.com]
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• 3. rivm.nl [rivm.nl]

Technical Guide: Personal Protective Equipment (PPE) &amp; Handling Protocols for 3-Benzotriazol-1-yl-butyric Acid

Executive Summary: The "Need-to-Know"

3-Benzotriazol-1-yl-butyric acid is a specialized benzotriazole derivative typically utilized as a corrosion inhibitor precursor or a synthetic intermediate in drug development. While often less volatile than its parent compound (butyric acid), it presents specific hazards combining contact irritation (benzotriazole moiety) with acidic corrosivity .

Immediate Safety Directive:

• Primary Hazard: Severe eye irritation and potential skin sensitization.

• Physical State: Solid powder (susceptible to static charge and dust generation).

• Critical Control: All handling of the neat solid must occur inside a certified chemical fume hood.

• Prohibited: Do not handle on an open benchtop without local exhaust ventilation (LEV).

Hazard Analysis & Risk Assessment

To select the correct PPE, we must deconstruct the molecule into its functional risk components.

Functional Group	Associated Hazard	GHS Classification (Derived)
Benzotriazole Ring	Respiratory irritant; Potential aquatic toxin; Skin sensitizer.	H319 (Eye Irrit.), H411 (Aquatic Chronic)
Butyric Acid Tail	Acidic properties; Corrosive to mucous membranes.	H315 (Skin Irrit.), H318 (Eye Dam.)
Solid State (Powder)	Dust inhalation; Static accumulation leading to particle dispersion.	H335 (STOT SE - Resp.[1] Irrit.)

Scientist's Insight: Do not confuse this compound with pure butyric acid (a foul-smelling liquid). The benzotriazole substitution typically renders this compound a solid with lower vapor pressure. However, the dust poses a higher inhalation risk than the vapor of the parent acid.

PPE Selection Matrix

PPE is your last line of defense. The following selection criteria rely on the "Solvent-Context Principle" : the chemical is rarely handled alone; it is usually dissolved. Your glove choice must protect against the solvent first, then the solute.

A. Hand Protection (Gloves)[2][3][4]

Operational Phase	Glove Material	Thickness (Min)	Rationale
Neat Solid Handling	Nitrile	0.11 mm (4-5 mil)	Excellent resistance to solids; adequate for incidental acid contact.
Solution (Aqueous/Buffer)	Nitrile	0.11 mm	Nitrile performs well against acidic aqueous solutions.
Solution (DMSO/DMF)	Nitrile (Splash) / Butyl (Immersion)	Double-glove	DMSO permeates nitrile rapidly. Change gloves immediately upon splash.[2]
Solution (DCM/Chloroform)	PVA or Silver Shield™	N/A	WARNING: Nitrile offers <2 mins protection against chlorinated solvents.

B. Eye & Face Protection[2][4][5][6][7][8]

• Standard: Chemical Splash Goggles (ANSI Z87.1+).

  • Why: Safety glasses with side shields are insufficient for fine powders that can drift around the lens or acidic solutions that can splash.

• High Risk: Face Shield + Goggles.

  • Trigger: When handling quantities >10g or heating solutions where splashing is probable.

C. Respiratory Protection[1][2]

• Primary Control: Chemical Fume Hood (Face velocity: 0.5 m/s).

• Secondary (If Hood Unavailable): Full-face respirator with P100 (HEPA) cartridges + Organic Vapor (OV) relief.

  • Note: An N95 mask is acceptable only for incidental dust protection, not for acid vapors generated during dissolution.

D. Body Protection[1][6][9]

• Standard: Lab coat (100% cotton or Nomex; avoid synthetics that melt).

• Footwear: Closed-toe, non-perforated shoes.

Operational Workflow & Logic

The following diagram illustrates the decision logic for PPE selection based on the experimental state.

Figure 1: PPE Decision Logic based on physical state and solvent compatibility. Note the critical divergence for halogenated solvents.

Protocol 1: Weighing & Transfer (The "Static" Risk)

Benzotriazoles are notorious for static charge accumulation. This causes the powder to "jump" away from the spatula, increasing inhalation risk and contaminating the balance.

• Setup: Place the analytical balance inside the fume hood or use a powder containment enclosure.

• Static Control: Use an anti-static gun (e.g., Zerostat) or an ionizing bar on the balance. This is not optional for accurate weighing of <50mg.

• Transfer: Use a glass or antistatic plastic weighing boat. Avoid metal spatulas if the compound is suspected to be shock-sensitive (unlikely here, but good practice for nitrogen-rich compounds).

• Cleanup: Wipe the balance area with a wet tissue (water/ethanol) immediately. Do not use compressed air, which aerosolizes the dust.

Protocol 2: Solubilization

• Solvent Choice: The compound is an organic acid. It will dissolve readily in DMSO, Methanol, or basic aqueous solutions (NaOH/PBS).

• Addition Order: Add the solid to the solvent , not vice versa, to prevent clumping and "puffing" of dust.

• Exotherm Check: While mild, acid-base neutralization (if dissolving in base) generates heat. Monitor temperature if scaling up >100g.

Emergency Response & Disposal

Accidental Release (Spill)

If the powder is spilled outside the hood:

• Evacuate the immediate area (3-meter radius) to let dust settle (2 mins).

• Don PPE: Goggles, N95 respirator, Nitrile gloves.

• Containment: Cover the spill with a damp paper towel to prevent dust generation.

• Cleanup: Scoop up the damp material. Wipe the surface with 1% Sodium Bicarbonate solution (to neutralize any residual acid) followed by water.

Disposal Workflow

Do not dispose of this compound down the drain. It has potential aquatic toxicity (benzotriazole class).[3][4][5][6]

Figure 2: Waste disposal segregation logic.[6]

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 7056, 1H-Benzotriazole. (Parent compound toxicity data used for derivative extrapolation). Retrieved from [Link]

• European Chemicals Agency (ECHA). Registration Dossier - Butyric acid. (Acidic moiety hazard verification). Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance: Chemical Fume Hoods. Retrieved from [Link]

Sources

• 1. cglapps.chevron.com [cglapps.chevron.com]
• 2. ehs.yale.edu [ehs.yale.edu]
• 3. fishersci.com [fishersci.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. pentachemicals.eu [pentachemicals.eu]
• 6. carlroth.com [carlroth.com]